N,N-dimethyl-2-(methylamino)acetamide

• CAS: 1857-20-1

Core Science & Biosynthesis

N,N-dimethyl-2-(methylamino)acetamide CAS number

An In-Depth Technical Guide to N,N-dimethyl-2-(methylamino)acetamide (CAS 1857-20-1)

Executive Summary & Scope

This technical guide provides a comprehensive overview of N,N-dimethyl-2-(methylamino)acetamide, identified by CAS Number 1857-20-1. As a substituted amino acid amide, this compound serves as a versatile intermediate and building block in various fields of chemical synthesis. This document is intended for researchers, chemists, and drug development professionals, offering in-depth insights into its chemical properties, a validated synthesis pathway, analytical characterization techniques, applications, and critical safety protocols. The narrative emphasizes the causality behind methodological choices, ensuring that the presented protocols are robust and scientifically grounded.

Compound Identification & Physicochemical Properties

N,N-dimethyl-2-(methylamino)acetamide is structurally a derivative of sarcosine (N-methylglycine), where the carboxylic acid has been converted to an N,N-dimethylamide. This structure imparts specific solubility and reactivity characteristics that are valuable in organic synthesis.

Caption: Chemical structure of N,N-dimethyl-2-(methylamino)acetamide.

Table 1: Compound Identifiers

Identifier	Value	Source
CAS Number	1857-20-1	[1][2][3][4][5]
Molecular Formula	C₅H₁₂N₂O	[2][3][4]
IUPAC Name	N,N-dimethyl-2-(methylamino)acetamide	[4]
Common Synonyms	Sarcosine dimethylamide, N,N,N'-Trimethylglycinamide, N-Methylglycine N,N-dimethylamide	[2][4]
SMILES	CNCC(=O)N(C)C	[3][4]
InChIKey	CAGXPPQTXUCBOY-UHFFFAOYSA-N	[3][4]

Table 2: Physicochemical Properties

Property	Value	Unit	Source
Molecular Weight	116.16	g/mol	[3][4]
Exact Mass	116.094963011	Da	[2][4]
Density	0.934	g/cm³	[2][3]
Boiling Point	175.4	°C (at 760 mmHg)	[2][3]
Flash Point	59.9	°C	[2][3]
Vapor Pressure	1.15	mmHg (at 25°C)	[2]
Refractive Index	1.437	-	[2]
XLogP3	-0.7	-	[4]
Topological Polar Surface Area	32.3	Ų	[2][4]
Storage Conditions	-15	°C	[2]

Synthesis Methodology: A Proposed Protocol

Caption: Proposed three-stage synthesis workflow for N,N-dimethyl-2-(methylamino)acetamide.

Experimental Protocol

Stage 1: N-Protection of Sarcosine

• Rationale: The secondary amine of sarcosine is nucleophilic and would interfere with the subsequent amide coupling step. Protection with a tert-butyloxycarbonyl (Boc) group is a standard and effective strategy. The Boc group is stable under the basic conditions of the coupling reaction but can be easily removed under acidic conditions.

• Procedure:

  • Dissolve Sarcosine (1.0 eq) in a 1:1 mixture of 1,4-Dioxane and 10% aqueous sodium bicarbonate solution.

  • Cool the solution to 0 °C in an ice bath.

  • Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) portion-wise while maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Acidify the mixture with 1M HCl to a pH of 2-3 and extract the product with Ethyl Acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-Boc-Sarcosine, which can often be used without further purification.

Stage 2: Amide Coupling with Dimethylamine

• Rationale: This step forms the target amide bond. A carbodiimide-mediated coupling using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with an additive like Hydroxybenzotriazole (HOBt) is a classic method to activate the carboxylic acid and facilitate nucleophilic attack by dimethylamine, minimizing side reactions. A non-nucleophilic base like Diisopropylethylamine (DIPEA) is used to neutralize the dimethylamine hydrochloride salt in situ.

• Procedure:

  • Dissolve N-Boc-Sarcosine (1.0 eq) in an anhydrous polar aprotic solvent such as Dimethylformamide (DMF).

  • Add HOBt (1.2 eq) and EDC.HCl (1.2 eq) to the solution and stir for 15 minutes at room temperature to pre-activate the carboxylic acid.

  • In a separate flask, suspend Dimethylamine hydrochloride (1.2 eq) in DMF and add DIPEA (2.5 eq).

  • Add the dimethylamine solution to the activated ester solution and stir at room temperature for 12-18 hours.

  • Monitor the reaction by TLC or LC-MS. Upon completion, dilute the reaction mixture with water and extract with Ethyl Acetate.

  • Wash the combined organic layers sequentially with 5% citric acid, saturated sodium bicarbonate, and brine.

  • Dry over anhydrous sodium sulfate and concentrate. Purify the crude product by flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to obtain N-Boc-Sarcosine Dimethylamide.

Stage 3: N-Deprotection

• Rationale: The final step is the removal of the Boc protecting group to yield the desired product. Trifluoroacetic acid (TFA) is the reagent of choice for this transformation as it cleanly and efficiently cleaves the Boc group at room temperature, with the byproducts (isobutylene and CO₂) being volatile.

• Procedure:

  • Dissolve the purified N-Boc-Sarcosine Dimethylamide (1.0 eq) in Dichloromethane (DCM).

  • Add an excess of TFA (e.g., 20-30% v/v in DCM) and stir the solution at room temperature for 1-2 hours.

  • Monitor deprotection by TLC or LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

  • Dissolve the residue in DCM and wash with a saturated solution of sodium bicarbonate to neutralize any remaining acid.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the final product, N,N-dimethyl-2-(methylamino)acetamide.

Analytical Characterization

Confirmation of the identity and purity of the synthesized product is critical. A combination of spectroscopic and chromatographic methods should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals: a singlet for the N-methyl group of the sarcosine backbone, a singlet for the methylene protons, and two singlets for the non-equivalent N,N-dimethyl amide protons (due to restricted rotation around the C-N amide bond). A broad singlet corresponding to the secondary amine proton should also be visible.

  • ¹³C NMR: The carbon NMR will show signals for the five distinct carbon atoms, including the characteristic carbonyl carbon signal around 170 ppm.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should show a prominent [M+H]⁺ ion corresponding to the calculated exact mass of the protonated molecule (m/z 117.10).

• Infrared (IR) Spectroscopy: The IR spectrum should feature a strong absorption band around 1640-1650 cm⁻¹, characteristic of a tertiary amide C=O stretch, and an N-H stretching band around 3300-3400 cm⁻¹.

• Chromatography: Purity assessment should be performed using Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC). Commercial suppliers typically offer this product with a purity exceeding 97%.[1]

Applications and Industrial Relevance

N,N-dimethyl-2-(methylamino)acetamide is a valuable intermediate in several industrial and research applications due to its dual amine and amide functionality.

• Pharmaceutical Synthesis: It serves as a key building block in the synthesis of more complex active pharmaceutical ingredients (APIs), including hormone drugs and enzyme inhibitors.[1]

• Agrochemicals: The scaffold is utilized in the development of plant growth regulators.[1]

• Materials Science: It is used as an intermediate for polymer additives and in the synthesis of specialty dyes.[1]

• Chemical Reagent: It can function as a specialized solvent, a metal ion coordination agent, and a reagent for producing fibers.[1][7] It is described as a dipolar, aprotic, high-boiling solvent that is stable in the presence of strong bases but hydrolyzes with acid.[7]

Safety and Handling

N,N-dimethyl-2-(methylamino)acetamide is a hazardous chemical that must be handled with appropriate precautions.[1] The Globally Harmonized System (GHS) classification provides a clear indication of its potential risks.[4]

Table 3: GHS Hazard Information

Category	Code	Description	Pictogram
Signal Word	Danger
Physical Hazard	H227	Combustible liquid
Health Hazard	H314	Causes severe skin burns and eye damage
Health Hazard	H335	May cause respiratory irritation

Source: PubChem.[4]

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: All operations should be conducted in a well-ventilated chemical fume hood.[1]

• Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene), a lab coat, and closed-toe shoes.

  • Respiratory Protection: If vapors or aerosols are generated, use a NIOSH-approved respirator with an appropriate cartridge.

• First Aid: In case of contact with skin or eyes, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[1] If inhaled, move the individual to fresh air and seek medical help.[1]

Storage and Disposal

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents. Recommended storage is at -15°C.[2]

• Disposal: Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations.

References

• N,N-Dimethyl-2-(methylamino)acetamide CAS 1857-20-1 - Biosynce. (n.d.). Biosynce. [Link]

• Method for preparing 2-amino-dimethyl acetamide hydrochloride. (2012).

• N,N-dimethyl-2-(methylamino)acetamide | C5H12N2O | CID 2063713. (n.d.). PubChem. [Link]

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N,N-dimethyl-2-(methylamino)acetamide chemical properties

Technical Monograph: N,N-Dimethyl-2-(methylamino)acetamide Subtitle: Physicochemical Characterization, Synthetic Protocols, and Applications in Peptidomimetic Drug Design

Part 1: Executive Summary & Chemical Identity

N,N-Dimethyl-2-(methylamino)acetamide (also known as Sarcosine dimethylamide ) is a pivotal secondary amine building block used extensively in medicinal chemistry. Structurally, it represents the dimethylamide derivative of Sarcosine (N-methylglycine). Its primary utility lies in fragment-based drug discovery (FBDD) and peptidomimetic synthesis, where the N-methyl and dimethylamide motifs modulate lipophilicity, proteolytic stability, and hydrogen bonding networks.[1]

Unlike simple solvents like Dimethylacetamide (DMAc), this molecule possesses a reactive nucleophilic center (the secondary amine), making it a versatile intermediate for introducing the N-methylglycyl motif into bioactive scaffolds.[1]

Physicochemical Profile[1][2][3][4][5][6][7]

Property	Value	Context for Drug Development
CAS Number	1857-20-1	Primary identifier for the free base.[2]
Formula		Low molecular weight fragment (<150 Da).
Molar Mass	116.16 g/mol	Ideal for "Rule of 3" fragment libraries.
Appearance	Colorless to pale yellow liquid	Hygroscopic; requires anhydrous storage.
Boiling Point	175.4°C (at 760 mmHg)	High boiling point allows high-temp reactions.
Density	0.934 g/cm³	Slightly less dense than water.
LogP	-0.7 (approx)	Highly hydrophilic; improves aqueous solubility.
pKa	~8.86 (Secondary Amine)	Basic; exists as a cation at physiological pH.
H-Bond Donors	1 (NH)	Key for target engagement.
H-Bond Acceptors	2 (Carbonyl O, Amide N)	The dimethylamide is a strong acceptor.

Part 2: Synthetic Methodologies

The synthesis of N,N-Dimethyl-2-(methylamino)acetamide generally proceeds via nucleophilic substitution on an activated haloacetamide. The choice of route depends on the availability of precursors and the necessity to avoid over-alkylation (quaternization).

Protocol A: Nucleophilic Substitution (The Chloroacetamide Route)

This is the industry-standard method due to the low cost of reagents.

Reagents:

• 2-Chloro-N,N-dimethylacetamide (Precursor)[1]

• Methylamine (40% aq. solution or 2M in THF)

• Solvent: THF or Dichloromethane (DCM)

• Base: Triethylamine (Et3N) or excess Methylamine

Step-by-Step Methodology:

• Precursor Preparation: (If not purchasing commercially)

  • React Chloroacetyl chloride with Dimethylamine at -10°C to 0°C in DCM.

  • Critical Control Point: Maintain low temperature to prevent hydrolysis or runaway exotherms.

  • Isolate 2-Chloro-N,N-dimethylacetamide (CAS 2675-89-0).

• Amination Reaction:

  • Dissolve 2-Chloro-N,N-dimethylacetamide (1.0 eq) in THF.

  • Cool the system to 0°C.

  • Add Methylamine (3.0 - 5.0 eq) dropwise.

  • Causality: A large excess of methylamine is strictly required to prevent the product (a secondary amine) from reacting with a second molecule of starting material to form the tertiary amine dimer.

• Workup & Purification:

  • Stir at room temperature for 4–6 hours. Monitor by TLC (stained with Ninhydrin) or LC-MS.

  • Concentrate in vacuo to remove excess methylamine and solvent.

  • Resuspend residue in DCM and wash with saturated NaHCO3 (to remove HCl salts).

  • Dry organic layer over Na2SO4 and concentrate.[3]

  • Distillation: Purify by vacuum distillation (bp ~80-85°C at 10 mmHg) to obtain the pure liquid.

Visualization: Synthetic Workflow

Figure 1: Synthetic route highlighting the critical intermediate and the risk of dimerization if stoichiometry is uncontrolled.

Part 3: Functional Utility in Drug Discovery

This molecule is not merely a solvent; it is a bioisostere and a pharmacokinetic modulator .

Peptidomimetic Design (The "Sarcosine Scan")

In peptide drug discovery, replacing Glycine residues with Sarcosine (N-methylglycine) derivatives is a standard strategy to improve stability.

• Mechanism: The N-methyl group introduces steric clash that restricts the conformational space (phi/psi angles) of the peptide backbone.

• Result: This induces a "kink" in the chain, often stabilizing bioactive turn conformations (e.g., beta-turns) and preventing proteolytic enzymes (amidases) from cleaving the bond.[1]

• Role of the Dimethylamide: The C-terminal dimethylamide caps the peptide, removing the ionizable carboxylic acid.[1] This increases membrane permeability (LogP shift) and prevents C-terminal degradation.

Solubility Enhancement

The N,N-dimethyl-2-(methylamino)acetamide motif is highly polar yet non-ionic at neutral pH (depending on the amide influence). Attaching this fragment to a lipophilic scaffold can significantly lower LogD without introducing a permanent charge, which is beneficial for blood-brain barrier (BBB) penetration.

Visualization: Pharmacophore Integration Strategy

Figure 2: Strategic integration of the Sarcosine Dimethylamide motif to optimize lead compounds.

Part 4: Safety & Handling (SDS Summary)

While valuable, this compound poses specific hazards common to alkylamines and amides.[1]

• GHS Classification:

  • H227: Combustible liquid (Flash point ~60°C).

  • H315/H319: Causes skin and serious eye irritation.

  • H335: May cause respiratory irritation.

• Handling Protocol:

  • Ventilation: Always handle in a fume hood. The amine vapor is pungent and irritating.

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1]

  • Storage: Store under nitrogen or argon. The secondary amine can absorb CO2 from the air to form carbamates over time. Keep away from strong oxidizers and acid chlorides (unless reacting).

• Spill Response: Absorb with inert material (vermiculite/sand). Do not use combustible materials like sawdust.

References

• PubChem. (2024).[4] N,N-dimethyl-2-(methylamino)acetamide Compound Summary. National Library of Medicine. Retrieved from [Link]

• Fischer, P. M. (2003). The design, synthesis and application of stereochemically defined acetamide peptidomimetics.[1] Current Protein and Peptide Science, 4(5), 339-356.[1] (Contextual grounding for sarcosine mimetics).

• ECHA. (2024).[4] Registration Dossier for Sarcosine Derivatives. European Chemicals Agency.[5][6] Retrieved from [Link]

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N,N-Dimethyl-2-(methylamino)acetamide (Sar-NMe₂): A Specialized Intermediate in Complex Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Dimethyl-2-(methylamino)acetamide (CAS 1857-20-1), also known by synonyms such as Sarcosine Dimethylamide (Sar-NMe₂) and N,N,N'-Trimethylglycinamide, is a specialized chemical intermediate with documented applications in the synthesis of high-value products like pharmaceuticals and agrochemicals.[1] Unlike the structurally similar and widely utilized polar aprotic solvent N,N-Dimethylacetamide (DMAc), Sar-NMe₂ is not a general-purpose reagent. Instead, its value lies in its specific structure, incorporating a sarcosine (N-methylglycine) core, which makes it a strategic building block for complex target molecules. This guide provides a comprehensive overview of its known properties, synthesis, and established roles, while also offering expert insights into its potential applications based on its chemical structure.

Core Properties and Physicochemical Profile

Understanding the physical and chemical characteristics of Sar-NMe₂ is fundamental to its application in synthesis. It is a combustible liquid that is soluble in water.[2]

Property	Value	Source(s)
CAS Number	1857-20-1	[3][4]
Molecular Formula	C₅H₁₂N₂O	[3][4]
Molecular Weight	116.16 g/mol	[3][5]
IUPAC Name	N,N-dimethyl-2-(methylamino)acetamide	[6]
Synonyms	Sarcosine dimethylamide, Sar-NMe₂, N,N,N'-Trimethylglycinamide	[6]
Boiling Point	175.4 °C at 760 mmHg	[4]
Flash Point	59.9 °C	[4]
Density	0.934 g/cm³	[4]

Synthesis of N,N-Dimethyl-2-(methylamino)acetamide

The primary industrial synthesis of Sar-NMe₂ involves the reaction between N,N-Dimethylacetamide (DMAc) and methylamine.[2] This process is a nucleophilic acyl substitution where methylamine attacks the carbonyl carbon of DMAc, leading to the displacement of the dimethylamino group.

Experimental Workflow: Synthesis of Sar-NMe₂

The following protocol outlines the general steps for the synthesis of Sar-NMe₂.

• Reactor Setup : A pressure-rated chemical reactor equipped with mechanical stirring, a heating/cooling jacket, and ports for reagent addition and monitoring is charged with N,N-Dimethylacetamide (DMAc).

• Reagent Addition : Methylamine is carefully introduced into the reactor. The molar ratio of methylamine to DMAc is a critical parameter that must be optimized to drive the reaction to completion and minimize side products.

• Reaction Conditions : The mixture is heated to an appropriate temperature to facilitate the reaction. The specific temperature and reaction time are determined by kinetic studies to maximize yield and purity.[2]

• Work-up and Isolation : Upon completion, the reaction mixture is cooled. The product, Sar-NMe₂, is then isolated through crystallization and subsequent filtration.[2]

• Purification : The crude product may be further purified by recrystallization or distillation to achieve the desired purity, typically >97%.[1]

Caption: General workflow for the synthesis of Sar-NMe₂.

Established Roles in Organic Synthesis

While specific, publicly documented reaction schemes utilizing Sar-NMe₂ are limited, its primary role is consistently cited as a specialized intermediate or building block.[1][7] Its utility stems from its bifunctional nature, containing both a tertiary amine and a tertiary amide.

The main applications are in the production of:

• Pharmaceuticals : It serves as a precursor for complex active pharmaceutical ingredients (APIs), including hormone drugs and enzyme inhibitors.[1][2]

• Agrochemicals : It is used in the synthesis of plant growth regulators.[1][2]

• Other Industrial Uses : It has also been identified for use as a dye, a solvent in specific contexts, and as a metal ion complexing agent.[1][2]

The causality behind its use in these fields is its ability to introduce the N-methylglycinamide substructure into a larger molecule, which is a common motif in biologically active compounds.

Potential and Hypothesized Applications

Based on its molecular structure, we can infer several high-potential, yet less documented, applications in advanced organic synthesis.

As a Bidentate Ligand in Catalysis

The Sar-NMe₂ molecule possesses two potential coordination sites for a metal center: the nitrogen of the tertiary amine and the oxygen of the amide carbonyl. This arrangement makes it a candidate for a bidentate ligand. Such ligands are crucial in transition metal catalysis (e.g., with palladium, rhodium, or copper) for controlling reactivity and selectivity in cross-coupling reactions.

The chelation of the metal center by both the N and O atoms can form a stable five-membered ring, which can influence the electronic properties and steric environment of the metal, potentially leading to enhanced catalytic activity or unique selectivity.

Caption: Sar-NMe₂ acting as a bidentate ligand.

Building Block in Peptide and Peptidomimetic Synthesis

The core of Sar-NMe₂ is a derivative of sarcosine (N-methylglycine). N-methylated amino acids are of significant interest in drug development because they can enhance metabolic stability and membrane permeability of peptides. Sar-NMe₂ could be hydrolyzed to form N-methylglycine, or used more directly as a C-terminally blocked building block in the synthesis of dipeptides or more complex peptidomimetics.

Safety and Handling

Sar-NMe₂ is a hazardous chemical and must be handled with appropriate precautions.

• GHS Hazard Statements :

  • H227: Combustible liquid.[6]

  • H314: Causes severe skin burns and eye damage.[6]

  • H335: May cause respiratory irritation.[6]

• Handling Recommendations :

  • Work in a well-ventilated area or under a chemical fume hood.

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

  • Avoid inhalation of vapors and direct contact with skin and eyes.[2]

  • Store in a tightly sealed container in a cool, dry place away from ignition sources.

Conclusion

N,N-Dimethyl-2-(methylamino)acetamide is a specialized chemical intermediate, distinct from its more common analogue, DMAc. Its primary, documented role is as a molecular building block for introducing the N-methylglycinamide moiety in the synthesis of pharmaceuticals and agrochemicals. While detailed, step-by-step protocols for its application are not widespread in open literature, its structure suggests significant potential as a bidentate ligand in catalysis and as a precursor in peptide chemistry. For researchers in drug development, Sar-NMe₂ represents a valuable, albeit niche, tool for the construction of complex molecular architectures.

References

• Biosynce. (n.d.). N,N-Dimethyl-2-(methylamino)acetamide CAS 1857-20-1.
• FDA-Approved Excipient N, N-Dimethylacetamide Attenuates Inflammatory Bowel Disease in In Vitro and In Vivo Models. (2022). Digestive Diseases and Sciences.
• Method for synthesizing N,N dimethyl acetamide in high purity. (2007).
• Smolecule. (2023). Buy N,N-dimethyl-2-(methylamino)acetamide | 1857-20-1.
• MySkinRecipes. (n.d.). N,N-Dimethyl-2-(methylamino)acetamide.
• Synthesis method of sarcosine. (2012).
• ChemicalBook. (n.d.). Synthesis and Application of sarcosine.
• Le Bras, J., & Muzart, J. (2018). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. Molecules.
• PubChem. (n.d.). N,N-dimethyl-2-(methylamino)acetamide.
• Sinfoo Biotech. (n.d.). Acetamide, N,N-dimethyl-2-(methylamino)-,(CAS# 1857-20-1).
• Alfa Chemistry. (n.d.). CAS 1857-20-1 Acetamide,N,N-dimethyl-2-(methylamino)-.
• Santa Cruz Biotechnology. (n.d.). N,N-dimethyl-2-(methylamino)acetamide.
• ChemicalBook. (2019). The role of N,N,N',N'-Tetramethyldiaminomethane in Mannich reaction.
• ChemicalBook. (2023). N,N-Dimethylacetamide: Uses, Preparation and Toxicities.
• The Reactions of N,N′-Diphenyldithiomalondiamide with Arylmethylidene Meldrum's Acids. (2020). Molecules.
• Solid sodium sarcosine preparation method. (2014).
• Wikipedia. (n.d.). Sarcosine.
• The reactions of N,N'-diethylamidines and N,N,N',N'-tetramethylguanidines with SF4. (2015).
• Synthesis of N-Glycosyl Amides via Hydrolysis of Protected Glycosyl Oxazolines and Ritter-like Reactions of Native Carbohydr
• The Reactions of N,N-Dimethylbenzamide Diethylmercaptole. (2015).
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Protocols & Analytical Methods

Application Note & Protocol: Utilizing N,N-dimethyl-2-(methylamino)acetamide as a Novel Co-Solvent in High-Sensitivity Chromogenic Substrate Formulations for Horseradish Peroxidase-Based Immunoassays

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the formulation of diagnostic reagents incorporating N,N-dimethyl-2-(methylamino)acetamide. We introduce this dipolar, aprotic solvent as a novel component in a high-sensitivity 3,3',5,5'-Tetramethylbenzidine (TMB) substrate solution for Horseradish Peroxidase (HRP)-based enzyme-linked immunosorbent assays (ELISAs). This guide will detail the scientific rationale for its inclusion, provide step-by-step formulation protocols, and outline a robust validation framework to ensure the integrity and performance of the resulting diagnostic reagent.

Introduction: The Quest for Enhanced Substrate Stability and Performance

In the realm of immunoassays, the enzymatic amplification of a signal is a cornerstone of achieving high sensitivity. The HRP-TMB system is a widely adopted combination where HRP catalyzes the oxidation of the chromogen TMB in the presence of hydrogen peroxide, yielding a distinct blue color. The intensity of this color is directly proportional to the amount of HRP-conjugated antibody bound to the target analyte.

A critical component of this system is the substrate solution. The formulation must not only contain the necessary reactants but also maintain their stability and solubility to ensure consistent and reliable results. TMB, a hydrophobic molecule, presents a formulation challenge, often requiring an organic co-solvent for complete dissolution in the aqueous buffer system.[1] While dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) are commonly used, there is a continuous drive to identify novel excipients that may offer improved performance characteristics, such as enhanced substrate stability, reduced background noise, or more consistent lot-to-lot performance.

This application note proposes the use of N,N-dimethyl-2-(methylamino)acetamide (CAS: 1857-20-1) as a viable alternative co-solvent. Based on its chemical properties as a dipolar, aprotic solvent miscible with water, it shares characteristics with established solvents used in diagnostic applications.[2][3] We will explore the rationale for its use, provide a detailed protocol for its incorporation into a TMB substrate buffer, and describe the necessary validation steps to bridge this new component into an existing ELISA workflow.

Scientific Rationale: Why Consider N,N-dimethyl-2-(methylamino)acetamide?

The selection of N,N-dimethyl-2-(methylamino)acetamide is predicated on its molecular structure and the known effects of similar solvents on enzyme kinetics and reagent stability.

• Solubilizing Properties: Like its parent compound, N,N-dimethylacetamide (DMAc), the subject molecule is a powerful, high-boiling, oily solvent.[3] Its miscibility with water and a range of organic solvents makes it an excellent candidate for dissolving hydrophobic compounds like TMB and ensuring their homogeneity in an aqueous buffer.[2]

• Potential for Enzyme Stabilization: The interaction of organic solvents with enzymes is a critical consideration. While high concentrations of some organic solvents can denature proteins, lower concentrations can sometimes enhance stability. Studies on HRP have shown that the presence of water-miscible organic solvents can alter the microenvironment of the enzyme's active site. This can, in some cases, lead to improved substrate binding and catalytic efficiency. The unique structure of N,N-dimethyl-2-(methylamino)acetamide, with its additional methylamino group, may offer novel interactions with the HRP enzyme that could prove beneficial for activity and stability.

• Chemical Stability: N,N-dimethyl-2-(methylamino)acetamide is stable in the presence of strong bases but can undergo hydrolysis in acidic conditions.[2] TMB substrate buffers are typically formulated at an acidic pH (around 3.3-5.0) to optimize HRP activity.[1][4] Therefore, long-term stability studies, as outlined in our validation protocol, are crucial to determine the shelf-life of the formulated reagent.

Chemical Properties of N,N-dimethyl-2-(methylamino)acetamide

Property	Value	Source
CAS Number	1857-20-1	[5]
Molecular Formula	C₅H₁₂N₂O	[5]
Molecular Weight	116.16 g/mol	[5]
Appearance	Colorless liquid	[3]
Boiling Point	175.4°C at 760 mmHg	[6]
Flash Point	59.9°C	[6]
Density	0.934 g/cm³	[6]
Water Solubility	Miscible	[2][3]

Experimental Protocols

Materials and Equipment

• N,N-dimethyl-2-(methylamino)acetamide (purity ≥ 98%)

• 3,3',5,5'-Tetramethylbenzidine (TMB)

• Citric acid, monohydrate

• Sodium phosphate, dibasic

• Hydrogen peroxide (30% solution)

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

• High-purity deionized water

• Calibrated pH meter

• Analytical balance

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

• Sterile filters (0.22 µm)

• Amber glass or opaque storage bottles

Preparation of Stock Solutions

3.2.1. TMB Stock Solution (100x)

• In a chemical fume hood, weigh 100 mg of TMB powder and transfer it to a 10 mL amber glass vial.

• Add 10 mL of N,N-dimethyl-2-(methylamino)acetamide.

• Mix using a vortex or magnetic stirrer until the TMB is completely dissolved. This creates a 10 mg/mL stock solution.

• Store at 2-8°C, protected from light.

Causality: N,N-dimethyl-2-(methylamino)acetamide is used here as the primary solvent for the hydrophobic TMB. A concentrated stock allows for easy dilution into the final aqueous buffer and minimizes the final concentration of the organic solvent in the working solution.

3.2.2. Substrate Buffer (0.1 M Citrate-Phosphate Buffer, pH 4.0)

• Prepare a 0.1 M citric acid solution by dissolving 21.01 g of citric acid monohydrate in 1 L of deionized water.

• Prepare a 0.2 M dibasic sodium phosphate solution by dissolving 28.4 g of anhydrous dibasic sodium phosphate in 1 L of deionized water.

• In a beaker, combine approximately 61.5 mL of the 0.1 M citric acid solution with 38.5 mL of the 0.2 M dibasic sodium phosphate solution.

• Measure the pH and adjust to 4.0 ± 0.05 using 1 M HCl or 1 M NaOH as needed.

• Bring the final volume to 200 mL with deionized water.

• Filter the buffer through a 0.22 µm sterile filter.

• Store at 2-8°C.

Causality: A citrate-phosphate buffer is a common choice for HRP substrate solutions, providing a stable acidic environment that is optimal for the enzymatic reaction.[1]

Formulation of the Working TMB Substrate Solution

• Allow all components to come to room temperature before use.

• To prepare 10 mL of working substrate solution, start with 9.9 mL of the 0.1 M Citrate-Phosphate Buffer (pH 4.0).

• Add 100 µL of the 100x TMB Stock Solution. Mix gently by inversion.

• Immediately before use, add 3.3 µL of 30% hydrogen peroxide. Mix gently.

• The final solution should be colorless to very pale yellow. Protect from light until use.

Causality: Hydrogen peroxide is the oxidizing agent required by HRP. It is added immediately before use because it can be unstable over long periods in the complete formulation.

Caption: Validation workflow for the new formulation.

Expected Results and Troubleshooting

The primary expectation is that the TMB substrate formulated with N,N-dimethyl-2-(methylamino)acetamide will demonstrate comparable or superior performance to standard formulations.

• High Background: If high background is observed, this could be due to contamination of reagents or instability of the substrate solution. Ensure high-purity water and chemicals are used. The concentration of N,N-dimethyl-2-(methylamino)acetamide may need to be optimized; a lower concentration could reduce non-specific interactions.

• Low Signal: A weak signal may indicate degradation of H₂O₂ or TMB. Ensure H₂O₂ is fresh and added immediately before use. The pH of the substrate buffer is critical; verify it is within the optimal range for HRP. The concentration of the new co-solvent might also be too high, potentially inhibiting the enzyme. [1]A titration of the co-solvent concentration (e.g., from 0.5% to 5% v/v in the final working solution) should be performed to find the optimal balance between TMB solubility and enzyme activity.

• Precipitation: If the TMB precipitates upon addition to the aqueous buffer, it indicates insufficient solubilization. The concentration of N,N-dimethyl-2-(methylamino)acetamide in the stock solution may need to be increased, or the stock solution may need to be diluted further into the buffer.

Safety and Handling

N,N-dimethyl-2-(methylamino)acetamide is a combustible liquid and can cause severe skin burns and eye damage. [5]Always handle this chemical in a fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for complete handling and disposal information.

Conclusion

This application note provides a pioneering framework for the formulation and validation of a novel TMB substrate solution using N,N-dimethyl-2-(methylamino)acetamide as a co-solvent. By leveraging its properties as a dipolar, aprotic solvent, there is a strong scientific basis to hypothesize its utility in enhancing the performance and stability of HRP-based immunoassays. The detailed protocols and rigorous validation plan outlined herein provide a clear path for researchers to explore this compound's potential, ensuring scientific integrity and generating trustworthy diagnostic reagents.

References

• American Chemical Society. (2023, June 19). N,N−Dimethylacetamide. Retrieved from ACS website: [Link]

• Chemchart. N,N-dimethyl-2-(methylamino)acetamide. Retrieved from Chemchart website: [Link]

• Google Patents. US3959371A - Process for the purification of N,N-dimethylacetamide.

• Fan, X., et al. (2023). Development, Validation and Application of a Bridging ELISA for Detection of Antibodies against GQ1001 in Cynomolgus Monkey Serum. Molecules, 28(4), 1684. [Link]

• Khan, I., et al. (2023). Exploring the Potential of New Benzamide-Acetamide Pharmacophore Containing Sulfonamide as Urease Inhibitors: Structure–Activity Relationship, Kinetics Mechanism, and In Silico Studies. Pharmaceuticals, 16(11), 1609. [Link]

• Ryu, K., & Dordick, J. S. (1992). How do organic solvents affect peroxidase structure and function?. Biochemistry, 31(9), 2588–2598. [Link]

• PubChem. N,N-dimethyl-2-(methylamino)acetamide. Retrieved from PubChem website: [Link]

• Ambar Lab. (2023, March 7). How we validate new laboratory reagents. Retrieved from Ambar Lab website: [Link]

• ACS Publications. (2023, July 2). Expanding the Chemistry of Dihaloacetamides as Tunable Electrophiles for Reversible Covalent Targeting of Cysteines. Retrieved from ACS Publications website: [Link]

• FineTest®. TMB Substrate. Retrieved from FineTest® website: [Link]

• Fishman, A., et al. (2002). Stabilization of horseradish peroxidase in aqueous-organic media by immobilization onto cellulose using a cellulose-binding domain-peroxidase fusion protein. Enzyme and Microbial Technology, 30(5), 661-668. [Link]

• MDPI. (2024, January 29). Asymmetric Mannich Reaction of α-(2-Nitrophenylsulfenyl)imino Acetamide: A Cyclization-Driven Process. Retrieved from MDPI website: [Link]

• ResearchGate. (2023, October 13). Development, Validation and Application of a Bridging ELISA for Detection of Antibodies against GQ1001 in Cynomolgus Monkey Serum. Retrieved from ResearchGate website: [Link]

• MDPI. Investigating the Mechanism of Horseradish Peroxidase as a RAFT-Initiase. Retrieved from MDPI website: [Link]

• PubMed. (2023, March 25). Synthesis and biological evaluation of substituted acetamide derivatives as potential butyrylcholinestrase inhibitors. Retrieved from PubMed website: [Link]

• YouTube. (2020, December 8). Enzyme Kinetics of Horseradish Peroxidase. Retrieved from YouTube website: [Link]

• BioProcess International. (2016, February 4). Bridging Analytical Methods for Release and Stability Testing: Technical, Quality and Regulatory Considerations. Retrieved from BioProcess International website: [Link]

• Wikipedia. Diazonium compound. Retrieved from Wikipedia website: [Link]

• Cole-Parmer. Chemical Compatibility Database. Retrieved from Cole-Parmer website: [Link]

• Consolidated Plastics. Overview of Chemical Compatibility by Resin. Retrieved from Consolidated Plastics website: [Link]

• Val-Matic. Chemical Compatibility Chart. Retrieved from Val-Matic website: [Link]

• March Pump. CHEMICAL RESISTANCE CHART. Retrieved from March Pump website: [Link]

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• 1. How do organic solvents affect peroxidase structure and function? - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 4. Improving the activity of horseradish peroxidase in betaine-based natural deep eutectic systems - RSC Sustainability (RSC Publishing) [pubs.rsc.org]
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• 6. criticalprocess.com [criticalprocess.com]

Application Notes and Protocols for Amide Synthesis using N,N-dimethyl-2-(methylamino)acetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Reagent for Amide Bond Formation

N,N-dimethyl-2-(methylamino)acetamide is a valuable reagent in organic synthesis, particularly for the construction of amide bonds, which are fundamental linkages in a vast array of pharmaceuticals, natural products, and materials. Its utility stems from its ability to act as a transferable N-methylacetamide group or as a precursor to a reactive intermediate for coupling with carboxylic acids. This guide provides an in-depth exploration of the reaction conditions and protocols for utilizing N,N-dimethyl-2-(methylamino)acetamide in amide synthesis, empowering researchers to leverage its full potential in their synthetic endeavors.

The core reactivity of N,N-dimethyl-2-(methylamino)acetamide in amide synthesis revolves around two principal pathways: direct transamidation and activation of the carbonyl group for coupling with amines. The choice of pathway and the corresponding reaction conditions are dictated by the nature of the substrates and the desired final product.

Scientific Foundation: Understanding the Reaction Mechanisms

A thorough understanding of the underlying reaction mechanisms is paramount for successful protocol development and optimization. The amide bond in N,N-dimethyl-2-(methylamino)acetamide is relatively stable and requires activation to undergo nucleophilic attack.

Transamidation Pathway

In the transamidation pathway, the N,N-dimethylamino group of N,N-dimethyl-2-(methylamino)acetamide is displaced by another amine. This process is typically catalyzed by acids, bases, or transition metals. The reaction proceeds through a tetrahedral intermediate, and the equilibrium can be driven to the product side by using an excess of the reacting amine or by removing the dimethylamine byproduct.[1]

Carbonyl Activation Pathway

For the coupling of N,N-dimethyl-2-(methylamino)acetamide with carboxylic acids, the carboxylic acid must first be activated to form a more reactive species. This is commonly achieved using a variety of coupling reagents. The activated carboxylic acid is then susceptible to nucleophilic attack by the methylamino group of N,N-dimethyl-2-(methylamino)acetamide.

Common coupling reagents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), as well as uronium-based reagents such as HATU and HBTU.[2][3] These reagents react with the carboxylic acid to form a highly reactive O-acylisourea or a related active ester, which is then readily attacked by the amine.

Experimental Protocols

The following protocols are provided as a starting point for the synthesis of amides using N,N-dimethyl-2-(methylamino)acetamide. Optimization of reaction conditions may be necessary for specific substrates.

Protocol 1: Transamidation with a Primary Amine

This protocol describes a general procedure for the transamidation of N,N-dimethyl-2-(methylamino)acetamide with a primary amine using a catalytic amount of a Lewis acid.

Materials:

• N,N-dimethyl-2-(methylamino)acetamide

• Primary amine

• Anhydrous Toluene

• Lewis acid catalyst (e.g., Zinc Chloride, ZnCl₂)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add N,N-dimethyl-2-(methylamino)acetamide (1.0 eq).

• Dissolve the starting material in anhydrous toluene (0.1-0.5 M).

• Add the primary amine (1.2 eq) to the solution.

• Add the Lewis acid catalyst (e.g., ZnCl₂, 0.1 eq).

• Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Recommended Value
Stoichiometry
N,N-dimethyl-2-(methylamino)acetamide	1.0 eq
Primary Amine	1.2 eq
Lewis Acid Catalyst	0.1 eq
Reaction Conditions
Solvent	Anhydrous Toluene
Concentration	0.1 - 0.5 M
Temperature	Reflux (~110 °C)
Reaction Time	2 - 24 hours (monitor)

Protocol 2: Amide Synthesis with a Carboxylic Acid using EDC/HOBt Coupling

This protocol details the coupling of a carboxylic acid with N,N-dimethyl-2-(methylamino)acetamide using the common coupling agents EDC and HOBt.

Materials:

• Carboxylic acid

• N,N-dimethyl-2-(methylamino)acetamide

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Diisopropylethylamine (DIPEA)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the carboxylic acid (1.0 eq) and HOBt (1.2 eq).

• Dissolve the solids in anhydrous DCM or DMF (0.1-0.5 M).

• Cool the solution to 0 °C in an ice bath.

• Add EDC (1.2 eq) to the cooled solution and stir for 15-30 minutes to allow for the formation of the active ester.

• In a separate flask, dissolve N,N-dimethyl-2-(methylamino)acetamide (1.1 eq) and DIPEA (1.5 eq) in a minimal amount of the reaction solvent.

• Slowly add the amine solution to the activated carboxylic acid solution at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Upon completion, dilute the reaction mixture with the solvent and wash with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Parameter	Recommended Value
Stoichiometry
Carboxylic Acid	1.0 eq
N,N-dimethyl-2-(methylamino)acetamide	1.1 eq
EDC	1.2 eq
HOBt	1.2 eq
DIPEA	1.5 eq
Reaction Conditions
Solvent	Anhydrous DCM or DMF
Concentration	0.1 - 0.5 M
Temperature	0 °C to Room Temperature
Reaction Time	1 - 12 hours (monitor)

Troubleshooting and Considerations

• Low Yields in Transamidation: If the transamidation reaction shows low conversion, consider increasing the amount of the reactant amine or using a more active catalyst. The removal of the dimethylamine byproduct, for instance by conducting the reaction under a gentle stream of nitrogen, can also help drive the equilibrium towards the products.

• Side Reactions in Coupling Reactions: In reactions involving coupling agents, the formation of byproducts such as N-acylurea (with DCC or EDC) can occur. Careful control of the reaction temperature and order of addition can minimize these side reactions. The addition of HOBt helps to suppress racemization of chiral carboxylic acids and improves coupling efficiency.

• Purification Challenges: The polarity of the resulting amide product will vary depending on the substrates used. A careful selection of the eluent system for column chromatography is crucial for effective purification.

• Substrate Scope: The reactivity of both the amine and the carboxylic acid will influence the optimal reaction conditions. Electron-deficient amines may require more forcing conditions for transamidation, while sterically hindered carboxylic acids may necessitate longer reaction times or more potent coupling agents for efficient amide bond formation.

Conclusion

N,N-dimethyl-2-(methylamino)acetamide serves as a versatile and effective reagent for the synthesis of a diverse range of amides. By understanding the underlying mechanistic principles of transamidation and carbonyl activation, and by carefully selecting and optimizing reaction conditions, researchers can successfully incorporate this building block into their synthetic strategies. The protocols provided herein offer a solid foundation for the application of N,N-dimethyl-2-(methylamino)acetamide in the development of novel molecules for the pharmaceutical and chemical industries.

References

• Google Patents. (n.d.). Method for synthesizing N,N dimethyl acetamide in high purity.
• Google Patents. (n.d.). Improved synthesis process for N,N-dimethylcyanoacetamide.

• Pearson. (n.d.). Propose a mechanism for the hydrolysis of N,N-dimethylacetamide (a) under basic conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by transamidation. Retrieved from [Link]

• aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Chemguide. (n.d.). The preparation of amides. Retrieved from [Link]

• Google Patents. (n.d.). Method for preparing 2-amino-dimethyl acetamide hydrochloride.

• Master Organic Chemistry. (2018, February 28). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Retrieved from [Link]

• ResearchGate. (2013). A Novel Method for the Conversion of Carboxylic Acids to N,N-Dimethylamides Using N,N-Dimethylacetamide as a Dimethylamine Source. Retrieved from [Link]

• ResearchGate. (2020). A Practical Approach for the Transamidation of N,N-Dimethyl Amides with Primary Amines Promoted by Sodium tert-Butoxide under Solvent-Free Conditions. Retrieved from [Link]

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• 3. Amide synthesis by acylation [organic-chemistry.org]

High-purity N,N-dimethyl-2-(methylamino)acetamide for research applications.

Common Name: Sarcosine Dimethylamide CAS: 1857-20-1 (Free Base) | 65918-91-4 (HCl Salt) Document Type: Application Note & Technical Protocol Version: 2.0 (2025)[1]

Abstract

High-purity N,N-Dimethyl-2-(methylamino)acetamide (Sarcosine Dimethylamide) is a critical specialized reagent bridging pharmaceutical quality control and neuropharmacology.[1] Primarily identified as a key structural motif in the degradation pathways of tetracycline antibiotics (specifically Minocycline), it serves as an essential Impurity Reference Standard for validation in GMP environments.[2] Furthermore, its structural homology to Sarcosine (N-methylglycine) positions it as a vital scaffold in the development of Glycine Transporter Type 1 (GlyT1) inhibitors for schizophrenia research. This guide details the physicochemical standards, analytical protocols, and synthetic handling required for its effective deployment in research.

Part 1: Chemical Profile & Criticality

For research applications, "High Purity" is defined as >99.5% (HPLC area) with specific limits on secondary amine contaminants.[2]

Physicochemical Specifications

Property	Specification (Research Grade)	Criticality
Formula		Core scaffold.[1][2]
MW	116.16 g/mol (Free Base)	Stoichiometric calculations.[1][2]
Appearance	Colorless oil (Base) or White Solid (HCl)	Yellowing indicates oxidation of the amine.[1]
Solubility	Miscible in , DMSO, MeOH	High polarity requires polar mobile phases.[2]
pKa	~8.2 (Secondary Amine)	Dictates buffer pH in HPLC (< pH 3.0 required).[1][2]
Hygroscopicity	High (Deliquescent as HCl salt)	Must be stored under Desiccant/Argon.[1][2]

Structural Context

The molecule consists of a sarcosine backbone amidated with dimethylamine.[1][2] Its bidentate nature (Amine N and Amide O) allows it to chelate metal ions, which can interfere with catalytic syntheses if not accounted for.[2]

Part 2: Application Contexts

Application A: Pharmaceutical Impurity Profiling (Minocycline)

In the development of Minocycline and related tetracyclines, the stability of the C4-dimethylamino group and the amide side chains is critical. N,N-Dimethyl-2-(methylamino)acetamide often appears as a hydrolytic degradation product or a synthetic byproduct.[1]

• Role: Reference Standard (External Standard).

• Regulatory Requirement: ICH Q3A/B guidelines require identification of impurities >0.1%.[1][2]

• Mechanism: High-purity standards are spiked into Minocycline samples to determine the "Relative Response Factor" (RRF), ensuring accurate quantification of degradation.[2]

Application B: Neuroscience & Peptidomimetics

As a derivative of Sarcosine, this molecule is investigated for its potential to modulate the NMDA receptor via GlyT1 inhibition.[2][3]

• Peptoid Synthesis: It serves as a "cap" or monomer in the synthesis of polysarcosine peptoids, which are used for drug delivery vectors due to their protease resistance.[2]

• Ligand Chemistry: Used as a neutral bidentate ligand in organometallic catalysis, stabilizing transition states in amidation reactions.[2]

Part 3: Visualizing the Analytical Workflow

The following diagram illustrates the logic flow for using this reagent in a GMP Impurity Profiling workflow.

Figure 1: Workflow for utilizing N,N-Dimethyl-2-(methylamino)acetamide as a quantitative reference standard in antibiotic quality control.

Part 4: Analytical Protocols

Protocol 1: HPLC Quantification Method

Objective: To separate N,N-Dimethyl-2-(methylamino)acetamide from the parent drug (e.g., Minocycline) or synthesis matrix.[1] Principle: Ion-Pairing Reverse Phase Chromatography. The basic amine requires low pH to ensure full ionization and prevent peak tailing.[1][2]

Instrument Parameters:

• Column: C18 End-capped (e.g., Waters XBridge or Phenomenex Luna), 4.6 x 150 mm, 3.5 µm.[2]

• Temperature: 30°C.

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: UV @ 210 nm (Amide bond absorption) or MS (ESI+).[1][2]

Mobile Phase:

• Solvent A: 0.1% Heptafluorobutyric Acid (HFBA) in Water (Ion-pairing agent).[1]

• Solvent B: Acetonitrile.[1][2]

Gradient Table:

Time (min)	% Solvent A	% Solvent B	Event
0.0	98	2	Equilibration
5.0	98	2	Isocratic Hold (Elute polar amine)
15.0	60	40	Ramp (Elute hydrophobic parent)

| 20.0 | 60 | 40 | Wash |[1]

System Suitability Criteria:

• Tailing Factor: < 1.5 (Critical for amines).[1][2]

• Resolution (Rs): > 2.0 between the amide peak and the solvent front.[1][2]

Part 5: Synthetic Utility & Handling[2][4]

Protocol 2: Derivatization for Peptoid Synthesis

Context: Using the reagent as a nucleophile to create Sarcosine-based oligomers.[1][2]

Reagents:

• N,N-Dimethyl-2-(methylamino)acetamide (Free base).[1]

• Bromoacetic acid tert-butyl ester.[1][2]

• DIPEA (Diisopropylethylamine).[1][2]

• Solvent: DMF (Anhydrous).[1][2]

Step-by-Step:

• Preparation: Dissolve 1.0 eq of N,N-Dimethyl-2-(methylamino)acetamide in DMF (0.2 M concentration) under Nitrogen.

• Activation: Add 1.2 eq of DIPEA. Stir for 10 minutes at 0°C.

• Coupling: Dropwise add 1.1 eq of Bromoacetic acid tert-butyl ester.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitoring via TLC (MeOH/DCM 1:9) will show the disappearance of the secondary amine.[1]

• Workup: Dilute with EtOAc, wash with 5% Citric Acid (to remove unreacted amine), then Brine. Dry over

  .[1][2]

Safety Note: The free base is a skin irritant and potentially corrosive.[1][2][4] Handle in a fume hood.

Part 6: Stability & Storage[2]

• Degradation Pathway: The primary risk is oxidative demethylation or hydrolysis of the amide bond if exposed to moisture/acid.

• Storage:

  • Solid (HCl Salt): -20°C, Desiccated. Stable for >2 years.[1][2]

  • Solution (DMSO): -80°C. Stable for 6 months.[1][2] Avoid repeated freeze-thaw cycles.[1][2]

• Handling: Weigh quickly in ambient air; prolonged exposure leads to water uptake (deliquescence), altering the effective mass for quantitative standards.[2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2063713: N,N-Dimethyl-2-(methylamino)acetamide.[1][2] Retrieved from [Link][1]

• European Medicines Agency (2024). ICH Q3A (R2) Impurities in New Drug Substances.[1][2] (Guideline for impurity reporting thresholds). Retrieved from [Link][1]

• Tsai, G., Lane, H. Y., & Yang, P. (2004). Glycine transporter I inhibitor, N-methylglycine (sarcosine), added to antipsychotics for the treatment of schizophrenia.[2] Biological Psychiatry.[1][2] (Contextual reference for Sarcosine derivatives). Retrieved from [Link]

Sources

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• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Effects of sarcosine and N, N-dimethylglycine on NMDA receptor-mediated excitatory field potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biosynce.com [biosynce.com]

Scalable Process Design: N,N-Dimethyl-2-(methylamino)acetamide

Application Note: AN-SDMA-2026

Part 1: Strategic Route Selection & Executive Summary

Executive Summary

N,N-Dimethyl-2-(methylamino)acetamide (Sarcosine dimethylamide) is a critical amino-amide building block used in the synthesis of peptidomimetics and racetam-class nootropics. While structurally simple, its scale-up is frequently complicated by two factors: exothermic runaway risks during amination and dimerization impurities (bis-alkylation).

This protocol details a robust, scalable Nucleophilic Substitution Route (Route B), preferred over direct amidation of sarcosine due to raw material cost-efficiency and superior impurity control.

Route Analysis

We evaluated three potential synthetic pathways. The selected route (Route B) offers the highest "Process Mass Intensity" (PMI) efficiency for kilogram-to-ton scale manufacturing.

Route	Methodology	Scale-up Assessment
A	Direct Amidation: Sarcosine + Dimethylamine (DMA)	Low. Requires peptide coupling agents (EDC/HOBt) which are cost-prohibitive at scale, or high-pressure thermal dehydration which degrades the product.
B	Substitution (Selected): 2-Chloro-N,N-dimethylacetamide + Methylamine	High. Uses commodity chemicals. The key challenge (dimer formation) is managed via stoichiometry and kinetic control.
C	Reductive Amination: Glyoxylic acid deriv. + DMA	Medium. Safety concerns regarding hydrogen handling or hydride reducing agents at scale.

Part 2: Reaction Engineering & Critical Control Points (CCPs)

The Chemistry

The synthesis proceeds via an SN2 nucleophilic substitution. The core challenge is the competition between the target secondary amine and the formed product acting as a nucleophile, leading to the "dimer" impurity.

Reaction Scheme:

Critical Control Points (CCPs)

• Stoichiometry (The "Dilution Principle"):

  • Risk:[1][2][3] If the local concentration of the product exceeds that of methylamine, the product reacts with the starting material to form the quaternary ammonium salt or tertiary amine dimer.

  • Control: Maintain a high molar excess of Methylamine (minimum 4-5 equivalents) . The unreacted methylamine is volatile and easily recovered.

• Thermodynamics (Heat Transfer):

  • Risk:[1][2][3] The reaction is highly exothermic (

    ). Adiabatic temperature rise can trigger methylamine outgassing (Boiling Point: -6°C), pressurizing the reactor.

  • Control: Controlled addition rate limited by cooling jacket capacity (

    ).

• pH Management:

  • The reaction generates HCl, which is immediately scavenged by the excess methylamine to form Methylamine Hydrochloride (

    ).

  • Impact: This salt increases ionic strength and viscosity.

Part 3: Detailed Experimental Protocol

Materials & Equipment

• Reactor: Glass-lined or Hastelloy reactor (Stainless steel 316 is acceptable if pH is monitored).

• Reagents:

  • 2-Chloro-N,N-dimethylacetamide (Purity >98%).[3]

  • Methylamine (40% Aqueous Solution) – Preferred over gas for easier handling, though gas is used in continuous flow systems.

  • Dichloromethane (DCM) or 2-MeTHF (for extraction).

  • Sodium Hydroxide (50% w/w solution).

Step-by-Step Procedure (1.0 kg Scale Basis)

Step 1: Reaction Initiation

• Charge Methylamine (40% aq. soln., 2.39 kg, 30.8 mol, 5.0 eq) into the reactor.

• Cool the scrubber system to < -10°C to capture any off-gassing amine.

• Cool the reactor contents to 0–5°C .

Step 2: Controlled Addition

• Load 2-Chloro-N,N-dimethylacetamide (750 g, 6.17 mol, 1.0 eq) into a dosing vessel.

• Begin dropwise addition to the amine solution.

  • Critical Parameter: Maintain internal temperature < 15°C .

  • Duration: Typically 2–4 hours depending on heat removal capacity.

• Observation: The solution will remain clear initially but may develop turbidity as Methylamine HCl accumulates.

Step 3: Reaction Completion

• Once addition is complete, allow the mixture to warm to 20–25°C (Room Temperature) .

• Stir for 4 hours .

• IPC (In-Process Control): Sample for GC/HPLC.

  • Pass Criteria: Starting material < 0.5%.[2][4][5]

  • Dimer Impurity: < 2.0%.[2][4]

Step 4: Quench & Recovery

• Distillation of Excess Amine: Apply partial vacuum (300–400 mbar) at 40°C to strip off excess methylamine and some water. Note: Recovered methylamine can be scrubbed into water for reuse.

• Basification: Cool the residue to 10°C. Add 50% NaOH (approx. 500 g) slowly to adjust pH to >12.

  • Mechanism:[1][2][3][4][6][7][8] This liberates the target amine from its HCl salt.

  • Safety: Highly exothermic neutralization.

Step 5: Isolation

• Extraction: Extract the aqueous mixture with Dichloromethane (3 x 800 mL) .

  • Note: The product is highly water-soluble. Multiple extractions or continuous extraction is recommended. 2-MeTHF is a greener alternative but may require more volumes.

• Drying: Dry combined organics over anhydrous

  .

• Concentration: Strip solvent under reduced pressure.

Step 6: Purification (Distillation)

• Perform fractional vacuum distillation.

  • Fore-run: Discard light volatiles.

  • Main Fraction: Collect product at 85–90°C @ 5 mmHg (approximate, varies by vacuum depth).

• Yield: Expected isolated yield: 75–85% (approx. 540–610 g).

Part 4: Visualization of Workflows

Reaction Logic & Impurity Pathway

The following diagram illustrates the competitive kinetics and the necessity of excess amine.

Caption: Kinetic pathway showing the competition between the desired product formation (green) and the bis-alkylated impurity (red).

Process Flow Diagram (PFD)

Caption: Simplified Process Flow Diagram (PFD) for the batch manufacturing unit.

Part 5: Quality Control & Analytics

Parameter	Method	Specification	Rationale
Assay	GC-FID or HPLC-UV (210 nm)	> 98.0%	High purity required for pharma intermediates.
Impurity A	GC-MS	< 0.5%	Residual 2-Chloro-N,N-dimethylacetamide (Genotoxic alert).
Impurity B	GC-MS	< 1.0%	Bis-alkylated dimer (Process related).
Water Content	Karl Fischer	< 0.5%	Critical if used in moisture-sensitive coupling steps.
Appearance	Visual	Colorless to pale yellow liquid	Oxidation leads to yellowing.

Part 6: References

• Preparation of Sarcosine Amides. United States Patent 4,256,657. Describes the fundamental amidation and substitution parameters for sarcosine derivatives.

• Safety Data Sheet: Methylamine (40% Aqueous). Thermo Fisher Scientific. Critical safety data regarding flammability and toxicity limits.

• 2-Chloro-N,N-dimethylacetamide Product Data. Sigma-Aldrich. Physical properties and handling of the starting material.[1][2][4][9][10][11]

• Amide Bond Formation and Substitution. Organic Process Research & Development (OPRD). General principles of scale-up for nucleophilic substitution on alpha-halo amides.

Sources

• 1. pentachemicals.eu [pentachemicals.eu]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. guidechem.com [guidechem.com]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 5. CN103787906A - Method for preparing N,N-dimethylacetylamide - Google Patents [patents.google.com]
• 6. CN103664665A - Solid sodium sarcosine preparation method - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. CN1721392A - N, the preparation method of N-dimethyl chloroacetamide - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. CN102584612A - Synthesis method of sarcosine - Google Patents [patents.google.com]

Technical Guide: Handling, Synthesis Utility, and Disposal of N,N-Dimethyl-2-(methylamino)acetamide

CAS No: 1857-20-1 | Formula:

| Synonyms: Sarcosine dimethylamide, 2-(Methylamino)-N,N-dimethylacetamide

Introduction & Chemical Identity

N,N-dimethyl-2-(methylamino)acetamide is a specialized secondary amine building block derived from Sarcosine (N-methylglycine). Unlike its solvent analog N,N-Dimethylacetamide (DMAc), this compound functions primarily as a nucleophilic intermediate in the synthesis of peptidomimetics, pharmaceutical actives, and agrochemicals.

Researchers must distinguish this compound from DMAc. While DMAc is a dipolar aprotic solvent with reproductive toxicity, N,N-dimethyl-2-(methylamino)acetamide possesses a reactive secondary amine at the

-position, making it chemically distinct as a nucleophile and a base.

Physicochemical Profile

Property	Value	Relevance to Handling
Molecular Weight	116.16 g/mol	Stoichiometric calculations
Physical State	Liquid (Colorless to pale yellow)	Liquid handling protocols apply
Boiling Point	~175°C (at 760 mmHg)	High boiler; difficult to remove by rotary evaporation
Flash Point	~60°C (Closed Cup)	Combustible Liquid (Class IIIA)
Density	0.934 g/cm³	Syringe transfer calibration
Basicity (pKa)	Est.[1] 8.5–9.0 (Amine)	Incompatible with strong acids/oxidizers

Risk Assessment & Toxicology (E-E-A-T)

Expert Insight: Specific toxicological data for CAS 1857-20-1 is limited compared to commodity solvents. Therefore, we apply the "Precautionary Principle," adopting safety protocols for functionalized aliphatic amines.

Hazard Identification (GHS Classification)

• H227: Combustible liquid.[2]

• H315/H319: Causes skin irritation and serious eye irritation.[3]

• H335: May cause respiratory irritation.[3]

• H302/H312: Harmful if swallowed or in contact with skin (extrapolated from Sarcosine amide analogs).

Critical Incompatibilities

• Strong Oxidizers: Reaction with peroxides or permanganates may be violent.

• Acid Chlorides/Anhydrides: Rapid, exothermic acylation of the secondary amine will occur.

• Nitrosating Agents: DANGER. Secondary amines can react with nitrites/nitrous acid to form N-nitrosamines, which are potent carcinogens. NEVER co-store or co-dispose with sodium nitrite or acidic nitrate waste.

Storage & Stability Protocols

Objective: Prevent oxidative degradation and moisture absorption (Hygroscopic).

• Atmosphere: Store under an inert atmosphere (Nitrogen or Argon). The secondary amine is susceptible to slow oxidation and carbamate formation upon exposure to atmospheric

  .

• Temperature: Refrigeration (

  to ) is recommended to maintain purity >98% over long durations.

• Container: Type III glass or borosilicate glass with Teflon-lined caps. Avoid metal containers due to potential amine-metal complexation.

Handling Protocol: The "Inert Transfer" System

Trustworthiness: This protocol minimizes exposure and hydrolysis, ensuring experimental reproducibility.

Required PPE[3][5][6]

• Eyes: Chemical splash goggles (ANSI Z87.1).

• Skin: Double-gloving recommended. Inner: Latex/Nitrile (4 mil); Outer: Nitrile (8 mil) or Butyl Rubber (for prolonged use).

• Respiratory: Work strictly within a certified chemical fume hood.[2]

Step-by-Step Transfer Methodology

• Preparation: Purge the receiving vessel (flask/reactor) with

  for 5 minutes.

• Syringe Selection: Use a gas-tight glass syringe with a Luer-lock tip. Avoid plastic syringes if the liquid is to be stored in the syringe for >5 minutes, as amines can leach plasticizers.

• Withdrawal:

  • Insert a long needle through the septum of the reagent bottle.

  • Insert a secondary "bleed" needle connected to an

    line to prevent vacuum formation inside the bottle.

  • Withdraw the required volume slowly to prevent cavitation.

• Transfer: Dispense directly into the reaction solvent below the liquid surface to minimize vapor generation.

• Quench: Immediately rinse the syringe with dilute acetic acid (5% in water) to neutralize residual amine before washing with acetone.

Visualization: Handling Workflow

Caption: Figure 1. Inert handling workflow to prevent carbamate formation and ensure user safety.

Synthesis Utility: Application Note

Primary Mode of Action: Nucleophilic Acyl Substitution / Amide Coupling.

This reagent is typically used to introduce the N,N-dimethylglycinamide motif. Common workflows involve:

• Alkylation: Reaction with alkyl halides (

  ) to form tertiary amines.

• Acylation: Reaction with activated carboxylic acids (EDC/NHS esters) to form peptide bonds.

Optimization Tip: Due to the steric bulk of the dimethylamide group, coupling reactions at the secondary amine may require elevated temperatures (40–60°C) or stronger coupling reagents (e.g., HATU) compared to primary amines.

Disposal Procedures

Core Directive: Nitrogen-containing organics must be incinerated to prevent environmental release.

Waste Categorization

• Category: Organic Base / Amine Waste.

• RCRA Code (USA): Not specifically listed (P or U list), but exhibits "Ignitability" (D001) if Flash Point < 60°C. Treat as D001/Toxic.

Disposal Protocol

• Segregation:

  • Do NOT mix with acidic waste streams (exothermic neutralization risk).

  • Do NOT mix with oxidizing waste (fire risk).[4][5]

  • Collect in a dedicated "Organic Alkaline Non-Halogenated" waste container.

• Labeling: Clearly label as "Contains Secondary Amines: N,N-dimethyl-2-(methylamino)acetamide."

• Destruction: The preferred method is Rotary Kiln Incineration with secondary combustion chambers to handle NOx gases generated from the nitrogen content.

Visualization: Disposal Decision Tree

Caption: Figure 2. Decision logic for safe segregation and disposal of amine-contaminated waste.

Emergency Procedures

Scenario	Immediate Action	Follow-Up
Skin Contact	Wash with soap and water for 15 min.[3][6] Do not use solvent (ethanol) as it enhances absorption.	Seek medical attention if irritation persists.[2][3]
Eye Contact	Flush with eyewash station for 15 min, holding eyelids open.	Consult an ophthalmologist immediately.
Spill (< 100 mL)	Absorb with vermiculite or sand. Do not use paper towels (combustible).	Place in sealed container; label as hazardous waste.
Fire	Use Dry Chemical, , or Alcohol-resistant foam.[6]	Evacuate area. Avoid water jet (spreads liquid).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2063713, N,N-dimethyl-2-(methylamino)acetamide. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[2] Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. Acetone - Wikipedia [en.wikipedia.org]
• 6. chemicalbook.com [chemicalbook.com]

Technical Notes & Optimization

Common side reactions with N,N-dimethyl-2-(methylamino)acetamide

Current Status: Operational Role: Senior Application Scientist Topic: Troubleshooting Common Side Reactions & Stability Profiles

Technical Overview & Molecule Profile

Compound: N,N-Dimethyl-2-(methylamino)acetamide Synonyms: Sarcosine dimethylamide; N-Methylglycine dimethylamide CAS: 1857-20-1 Structure:

[1]

Application Context: This compound serves as a specialized dipolar aprotic solvent, a pharmaceutical intermediate (e.g., for benzothiazoles, tirzepatide), and a ligand in organometallic catalysis. Its structure combines a nucleophilic secondary amine with a robust dimethylamide group. While generally stable to base, it exhibits specific vulnerabilities to acid-catalyzed hydrolysis, oxidative degradation, and cyclization, which can compromise experimental integrity.

Troubleshooting Guide (Q&A Format)

Category A: Stability & Degradation

Q1: I am observing a gradual loss of product purity and the appearance of a new peak at M-45 (approx) in my LC-MS. What is happening? Diagnosis: Acid-Catalyzed Hydrolysis. Unlike N,N-dimethylacetamide (DMAc), which is relatively robust, the

-amino group in this molecule can facilitate hydrolytic cleavage under acidic conditions or elevated temperatures.

• The Reaction: The amide bond cleaves to release Sarcosine (N-methylglycine) and Dimethylamine (volatile).

• Root Cause: Exposure to acidic aqueous buffers (pH < 4) or protic solvents with trace acid contamination.

• Solution: Maintain pH > 7 during workup. If acidic conditions are required, keep temperature < 0°C and minimize exposure time.

Q2: My stored solvent/reagent has developed a white crystalline precipitate. Is it still usable? Diagnosis: Diketopiperazine (DKP) Formation. This is a classic "self-destruction" mode for sarcosine derivatives.

• The Mechanism: If any hydrolysis occurs (generating free Sarcosine), two molecules can condense head-to-tail to form Sarcosine Anhydride (1,4-Dimethyl-2,5-piperazinedione). This cyclic dimer is highly stable and insoluble in many organic solvents, appearing as a white solid.

• Risk Factor: High concentration, heat, and presence of trace water/acid.

• Action: Filter the solution. If the filtrate purity is acceptable (>98%), it may be used, but the titer will be lower. Store future batches under inert gas at 4°C.

Category B: Reaction Interferences [2]

Q3: The reaction mixture turned yellow/brown upon heating in air. Is this normal? Diagnosis: Oxidative Degradation (N-Dealkylation). The secondary amine (

) is susceptible to oxidation by atmospheric oxygen, especially in the presence of trace metals (Cu, Fe).

• The Pathway: Formation of an imine intermediate (

  ) which hydrolyzes to release Formaldehyde and Glycine dimethylamide .

• Impact: Formaldehyde can cross-link proteins or poison catalysts.

• Solution: Degas all solvents. Use an antioxidant (e.g., BHT) if compatible with your downstream chemistry.

Q4: Regulatory has flagged a potential genotoxicity concern. What should I test for? Diagnosis: Nitrosamine Formation. This molecule contains a secondary amine and can release dimethylamine (also a secondary amine) upon hydrolysis.

• The Hazard: In the presence of nitrites (often found in water sources or reagents like sodium nitrite), it forms N-Nitroso-N-methylglycine dimethylamide or N-Nitrosodimethylamine (NDMA) . Both are potent carcinogens (Class 1/2A).

• Action: Screen reagents for nitrite content. Avoid using nitric acid or nitrite salts in the same vessel. Perform an Ames test or LC-MS/MS screen for nitrosamines if this is a GMP intermediate.

Deep Dive: Degradation Pathways & Mechanisms

The following diagram illustrates the causal relationships between storage conditions and the generation of impurities.

Figure 1: Primary degradation pathways including hydrolysis, dimerization (DKP), and nitrosation.

Quantitative Data: Impurity Profile

Impurity Type	Common Name	m/z (ESI+)	Origin	Detection Strategy
Hydrolysis Product	Sarcosine	90.09	Acidic workup	LC-MS (Polar column)
Hydrolysis Product	Dimethylamine	46.07	Acidic workup	GC-FID (Headspace)
Dimer (DKP)	Sarcosine Anhydride	143.16	Cyclization	NMR / LC-MS (Insoluble solid)
Oxidation Product	Glycine Dimethylamide	103.14	Air exposure	LC-MS
Nitrosamine	N-Nitroso-Sar-DMA	146.15	Nitrite contamination	LC-MS/MS (Trace analysis)

Validated Protocols

Protocol A: Rapid Stability Check (TLC/NMR)

Use this to verify reagent quality before critical reactions.

• Sampling: Take 50 mg of the material.

• Dissolution: Dissolve in 0.6 mL

  (for NMR) or MeOH (for TLC).

• TLC Method:

  • Stationary Phase: Silica Gel 60 F254.

  • Mobile Phase: DCM:MeOH:NH4OH (90:10:1).

  • Visualization: Ninhydrin stain (Secondary amine turns reddish-purple).

  • Pass Criteria: Single spot (

    ).

  • Fail Criteria: Spot at baseline (Sarcosine) or solvent front (impurities).

• H-NMR Check:

  • Look for N-Me singlets.

  • SM:

    2.3 (NH-Me), 2.9/3.0 (NMe2), 3.4 (CH2).

  • DKP Impurity: New singlet at

    4.0 (CH2 of ring) and 3.0 (N-Me of ring).

Protocol B: Nitrite Scavenging (Safety Precaution)

If using this reagent in GMP steps, ensure nitrite levels are controlled to prevent nitrosamine formation.

• Reagent Prep: Prepare a 10% solution of Ascorbic Acid (Vitamin C) in water.

• Application: Add 0.1 mol% Ascorbic Acid to the aqueous buffer used in the workup.

• Mechanism: Ascorbic acid reduces any residual nitrite (

  ) to Nitric Oxide ( ), preventing the reaction with the secondary amine of the starting material.

References

• National Institutes of Health (NIH) - PubChem. (2025). Sarcosine: Toxicity and N-Nitroso Compounds. Retrieved from [Link]

• ResearchGate. (2025). Determination of Diketopiperazine Formation During Solid-Phase Synthesis. Retrieved from [Link]

Sources

• 1. Buy N,N-dimethyl-2-(methylamino)acetamide | 1857-20-1 [smolecule.com]
• 2. researchgate.net [researchgate.net]

N,N-dimethyl-2-(methylamino)acetamide stability and degradation issues

Welcome to the technical support center for N,N-dimethyl-2-(methylamino)acetamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the stability and degradation of this compound. Our goal is to equip you with the scientific understanding and practical solutions needed to ensure the integrity of your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common questions about the handling, storage, and stability of N,N-dimethyl-2-(methylamino)acetamide.

Q1: What are the primary degradation pathways for N,N-dimethyl-2-(methylamino)acetamide?

A1: N,N-dimethyl-2-(methylamino)acetamide possesses three functional groups susceptible to degradation: a tertiary amine, a secondary amine, and an amide. The primary degradation pathways are hydrolysis, oxidation, and to a lesser extent, photodegradation.

• Hydrolysis: The amide bond is susceptible to hydrolysis under both acidic and basic conditions, yielding N,N-dimethylamine and 2-(methylamino)acetic acid. While amides are generally stable, hydrolysis is accelerated at elevated temperatures and extreme pH.[1][2]

• Oxidation: The tertiary and secondary amine functionalities are prone to oxidation. Oxidation can lead to the formation of N-oxides, N-dealkylation products, and other oxygenated derivatives.[3][4]

• Photodegradation: While aliphatic amines do not strongly absorb UV light in the tropospheric range, photodegradation can occur, especially in the presence of photosensitizers.[5][6]

Q2: What are the ideal storage conditions for N,N-dimethyl-2-(methylamino)acetamide to minimize degradation?

A2: To maintain the integrity of N,N-dimethyl-2-(methylamino)acetamide, it should be stored in a cool, dry, and dark environment. It is advisable to store it in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture and atmospheric oxygen. For long-term storage, refrigeration is recommended.

Q3: Can I anticipate any common impurities in a new batch of N,N-dimethyl-2-(methylamino)acetamide?

A3: Yes, impurities can arise from the synthetic route. Common starting materials for similar compounds include dimethylamine and derivatives of acetic acid.[7][8][9] Therefore, residual starting materials or by-products from their reaction could be present. It is crucial to have a high-purity reference standard and to perform initial characterization of any new batch.

Q4: How can I qualitatively test for the presence of amine degradation products?

A4: A simple qualitative test for the presence of primary or secondary amine degradants is the ninhydrin test. If your degradation sample turns purple upon heating with ninhydrin solution, it indicates the presence of primary or secondary amines, which could be degradation products. However, this test is not specific and will also give a positive result for the parent compound's secondary amine. For more specific identification, chromatographic techniques are necessary.

II. Troubleshooting Guide: Experimental Issues

This section provides a question-and-answer formatted guide to troubleshoot specific problems you may encounter during your experiments.

Issue 1: I am observing a new peak in my HPLC chromatogram during a stability study of my N,N-dimethyl-2-(methylamino)acetamide formulation. How do I identify it?

Probable Cause: The appearance of a new peak likely indicates the formation of a degradation product. The identity of this product depends on the storage conditions (e.g., pH, temperature, exposure to light and oxygen).

Solution Pathway:

• Review the Stress Conditions:

  • Acidic/Basic Conditions: If the sample was stored in an acidic or basic solution, the new peak is likely a result of amide hydrolysis. The expected products would be N,N-dimethylamine and 2-(methylamino)acetic acid.

  • Oxidative Conditions: If the sample was exposed to air or an oxidizing agent, the new peak could be an N-oxide derivative or a dealkylated product.

  • Photolytic Stress: If the sample was exposed to light, a photodegradant may have formed.

• Mass Spectrometry (MS) Analysis: The most effective way to identify the unknown peak is by using LC-MS. The mass-to-charge ratio (m/z) of the new peak will provide the molecular weight of the degradation product, allowing you to propose a structure.

• Forced Degradation Studies: To confirm the identity, you can perform forced degradation studies under specific conditions (acid, base, oxidation, heat, light) as outlined in the ICH Q1A(R2) guideline.[10] If the peak in your stability sample matches the retention time and mass spectrum of a peak generated under a specific stress condition, you can tentatively identify it.

Issue 2: My quantification of N,N-dimethyl-2-(methylamino)acetamide is inconsistent, with the concentration appearing to decrease over time even under supposedly stable conditions.

Probable Cause: This could be due to several factors, including adsorption to container surfaces, slow degradation that was not initially anticipated, or issues with the analytical method itself.

Solution Pathway:

• Investigate Adsorption: Aliphatic amines can be "sticky" and adsorb to glass and plastic surfaces.

  • Action: Try using silanized glass vials or polypropylene containers. Also, include a broad-spectrum solvent like isopropanol in your sample diluent to minimize adsorption.

• Re-evaluate Stability: Your "stable" conditions might not be entirely inert.

  • Action: Ensure your storage containers are tightly sealed and consider purging the headspace with an inert gas like nitrogen before sealing. Protect from light by using amber vials or wrapping in foil.

• Analytical Method Troubleshooting:

  • Peak Tailing: Amines are notorious for causing peak tailing on standard silica-based HPLC columns due to interaction with residual silanol groups. This can lead to inaccurate integration and apparent loss of analyte.

  • Action: Use a column specifically designed for basic compounds (e.g., an end-capped C18 column or a polar-embedded phase). Adjust the mobile phase pH to be at least 2 pH units away from the pKa of the amine groups to ensure a consistent ionization state. Adding a small amount of a competing amine, like triethylamine, to the mobile phase can also help to block active sites on the stationary phase.[11]

Issue 3: I am struggling to develop a stability-indicating HPLC method that separates the parent compound from its potential degradation products.

Probable Cause: The degradation products may have very similar polarities to the parent compound, making separation challenging.

Solution Pathway:

• Generate Degradation Products: You first need to generate the degradation products through forced degradation studies to have something to separate. Expose your compound to acidic, basic, oxidative, thermal, and photolytic stress conditions.[12]

• Optimize Chromatographic Conditions:

  • Column Selection: If a standard C18 column is not providing adequate separation, consider alternative stationary phases. A phenyl-hexyl column can offer different selectivity for compounds with amine groups. For more polar degradation products, a HILIC (Hydrophilic Interaction Liquid Chromatography) column might be effective.

  • Mobile Phase pH: The ionization state of the amine groups is highly dependent on pH. Systematically screen a range of mobile phase pH values (e.g., pH 3, 5, 7, 9) to find the optimal separation.

  • Organic Modifier: Vary the organic modifier (acetonitrile vs. methanol) as this can significantly alter selectivity.

  • Gradient Optimization: A shallow gradient can often improve the resolution of closely eluting peaks.

• Utilize Advanced Detection: If baseline separation is not achievable, a mass spectrometer (LC-MS) can be used to selectively quantify the parent peak and the degradation products based on their unique mass-to-charge ratios, even if they co-elute chromatographically.[13][14]

III. Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and to develop a stability-indicating analytical method. A target degradation of 5-20% is recommended.[10]

Materials:

• N,N-dimethyl-2-(methylamino)acetamide

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol, HPLC grade

• Water, HPLC grade

• pH meter

• Heating block or oven

• Photostability chamber (ICH Q1B compliant)[5][6][15][16][17]

Procedure:

• Acid Hydrolysis:

  • Dissolve the compound in 0.1 M HCl.

  • Heat at 60°C for 24 hours.

  • If no degradation is observed, use 1 M HCl and increase the temperature.

  • Neutralize the sample before analysis.

• Base Hydrolysis:

  • Dissolve the compound in 0.1 M NaOH.

  • Heat at 60°C for 24 hours.

  • If no degradation is observed, use 1 M NaOH.

  • Neutralize the sample before analysis.

• Oxidative Degradation:

  • Dissolve the compound in a solution of 3% H₂O₂.

  • Keep at room temperature for 24 hours.

• Thermal Degradation:

  • Store the solid compound in an oven at 70°C for 48 hours.

  • Also, prepare a solution of the compound in water and heat at 70°C for 48 hours.

• Photodegradation:

  • Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • A control sample should be protected from light.

Analysis: Analyze all stressed samples, along with a control sample, by a suitable analytical method like HPLC-UV/MS.

IV. Data Presentation & Visualization

Table 1: Potential Degradation Products of N,N-dimethyl-2-(methylamino)acetamide

Degradation Pathway	Potential Product Name	Chemical Structure	Expected m/z [M+H]⁺
Amide Hydrolysis	2-(methylamino)acetic acid	HOOC-CH₂-NH(CH₃)	90.05
Amide Hydrolysis	N,N-dimethylamine	(CH₃)₂NH	46.06
N-Oxidation (Tertiary Amine)	N,N-dimethyl-2-(methylamino)acetamide N-oxide	C₅H₁₂N₂O₂	133.09
N-Dealkylation (Tertiary Amine)	N-methyl-2-(methylamino)acetamide	C₄H₁₀N₂O	103.08
N-Dealkylation (Secondary Amine)	2-(dimethylamino)acetamide	C₄H₁₀N₂O	103.08

Note: This table presents hypothesized degradation products based on the chemical structure. Actual degradation products should be confirmed experimentally.

Diagram 1: Predicted Degradation Pathways

Caption: Predicted degradation pathways of N,N-dimethyl-2-(methylamino)acetamide.

Diagram 2: Troubleshooting Workflow for Unexpected Peaks

Caption: Workflow for identifying unexpected peaks in HPLC analysis.

V. References

• Synthesis of N,N-Dimethylacetamide from Carbonylation of Trimethylamine by Rhodium(I) Complex Under Anhydrous Condition. ResearchGate. Available at: [Link]

• CN101092374A - Method for synthesizing N,N dimethyl acetamide in high purity. Google Patents. Available at:

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2025). Available at: [Link]

• CN103787917A - Improved synthesis process for N,N-dimethylcyanoacetamide. Google Patents. Available at:

• CN102351733A - Method for preparing 2-amino-dimethyl acetamide hydrochloride. Google Patents. Available at:

• US3959371A - Process for the purification of N,N-dimethylacetamide. Google Patents. Available at:

• Dimethylacetamide. Wikipedia. Available at: [Link]

• Forced Degradation Study: Complete Technical Guide for Pharmaceutical Development. (2026). Available at: [Link]

• Kinetics and mechanism of N-substituted amide hydrolysis in high-temperature water. ResearchGate. Available at: [Link]

• Study on degradation behavior of N,N-dimethylacetamide by photocatalytic oxidation in aqueous TiO2 suspensions. ResearchGate. Available at: [Link]

• Stability Indicating HPLC Method Development – A Review. IJTSRD. Available at: [Link]

• N-Dealkylation of Amines. PMC. Available at: [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. EMA. Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. NIH. Available at: [Link]

• Study on degradation behavior of N,N-dimethylacetamide by photocatalytic oxidation in aqueous TiO2 suspensions. Taylor & Francis Online. Available at: [Link]

• Advanced HPLC Strategies in Stability-Indicating Assay Method Development for Small-Molecule APIs. RJ Wave. Available at: [Link]

• Mild and Functional Group-Tolerant Aerobic N-Dealkylation of Tertiary Amines Promoted by Photoredox Catalysis. ACS Publications. Available at: [Link]

• Propose a mechanism for the hydrolysis of N,N-dimethylacetamide (a) under basic conditions. Pearson. Available at: [Link]

• Q1B Photostability Testing of New Drug Substances and Products. FDA. Available at: [Link]

• Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. PMC. Available at: [Link]

• A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

• N,N-dimethyl-2-(methylamino)acetamide. PubChem. Available at: [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Chromatography Online. Available at: [Link]

• General protocol for forced degradation studies (stress testing) of... ResearchGate. Available at: [Link]

• N,N-Dimethylacetamide. NIST WebBook. Available at: [Link]

• ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions. Atlas-Mts. Available at: [Link]

• N-Dealkylation of Amines. ResearchGate. Available at: [Link]

• Oxidation of N,N-Dimethylformamide and N,N-Dimethylacetamide in a phot. Available at: [Link]

• RAPID & REPEATABLE PHOTOSTABILITY RESULTS IN AN ICH Q1B OPTION II CHAMBER. Caron Scientific. Available at: [Link]

• Amide or Amino HPLC Columns What are the Differences. Tech Information. Available at: [Link]

• Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors. MDPI. Available at: [Link]

• ICH Q1B Photostability testing of new active substances and medicinal products. Scientific guideline. Available at: [Link]

• N-Dealkylation of Amines. OUCI. Available at: [Link]

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! PharmaCores. Available at: [Link]

• Diagnosing HPLC Chromatography Problems & Troubleshooting. Shimadzu Scientific Instruments. Available at: [Link]

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• 1. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. N-Dealkylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions [atlas-mts.com]
• 6. caronscientific.com [caronscientific.com]
• 7. CN101092374A - Method for synthesizing N,N dimethyl acetamide in high purity - Google Patents [patents.google.com]
• 8. CN103787917A - Improved synthesis process for N,N-dimethylcyanoacetamide - Google Patents [patents.google.com]
• 9. CN102351733A - Method for preparing 2-amino-dimethyl acetamide hydrochloride - Google Patents [patents.google.com]
• 10. resolvemass.ca [resolvemass.ca]
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• 12. assyro.com [assyro.com]
• 13. ijtsrd.com [ijtsrd.com]
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• 15. ema.europa.eu [ema.europa.eu]
• 16. fda.gov [fda.gov]
• 17. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Technical Support Center: Troubleshooting Impurity Analysis of N,N-dimethyl-2-(methylamino)acetamide by HPLC

Welcome to the technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of N,N-dimethyl-2-(methylamino)acetamide. This resource is designed for researchers, analytical scientists, and drug development professionals to navigate the common challenges encountered when identifying and quantifying impurities in this compound. Here, we move beyond simple protocols to explain the underlying scientific principles, helping you to not only solve immediate issues but also to build robust and reliable analytical methods.

Introduction to the Analyte and Purity Challenges

N,N-dimethyl-2-(methylamino)acetamide is a small, polar molecule containing both a tertiary and a secondary amine, as well as an amide functional group. This chemical structure presents a unique set of challenges for reversed-phase HPLC. Its polarity can lead to poor retention on traditional C18 columns, and the basic amine groups are prone to strong interactions with residual silanols on the silica stationary phase, often resulting in poor peak shape (tailing)[1][2]. Accurate impurity profiling is critical in pharmaceutical development, as even trace-level impurities can impact the safety and efficacy of a drug product.

This guide provides a recommended starting method and a comprehensive troubleshooting section in a question-and-answer format to directly address the specific problems you may face.

Recommended Starting HPLC Method

For a compound like N,N-dimethyl-2-(methylamino)acetamide, a standard reversed-phase method may be insufficient. Its polar nature makes it a prime candidate for alternative chromatographic techniques. Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent starting point as it is specifically designed for the retention of polar compounds[3][4][5].

Experimental Protocol: HILIC Method for N,N-dimethyl-2-(methylamino)acetamide

• Column Selection:

  • Use a HILIC column with an amide or carbamoyl bonded phase (e.g., TSKgel Amide-80)[4]. These phases offer good retention for polar compounds and are stable in aqueous-organic mobile phases.

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): 10 mM Ammonium Formate in Water, pH adjusted to 3.0 with Formic Acid. The buffer is crucial for maintaining a consistent ionic environment and improving peak shape[2].

  • Mobile Phase B (Organic): Acetonitrile.

  • Scientist's Note: In HILIC, acetonitrile is the weak solvent, and water is the strong solvent, which is the opposite of reversed-phase chromatography. Increasing the aqueous component will decrease retention time[4].

• Instrument Parameters & Gradient Program:

  • Set up your HPLC system with the parameters outlined in the table below. A gradient elution is recommended to ensure the separation of impurities with a range of polarities.

Parameter	Recommended Setting	Rationale
Column	HILIC Amide Phase, 3 µm, 4.6 x 150 mm	Provides retention for highly polar analytes.
Mobile Phase A	10 mM Ammonium Formate, pH 3.0	Controls ionization and improves peak shape.
Mobile Phase B	Acetonitrile	Weak solvent in HILIC mode.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	35 °C	Improves peak shape and reduces viscosity.[6]
Injection Vol.	5 µL	Minimize to prevent peak distortion.
UV Detection	210 nm	Amides typically have a UV absorbance at low wavelengths.

Gradient Elution Program

Time (min)	% Mobile Phase A (Aqueous)	% Mobile Phase B (Acetonitrile)
0.0	5	95
15.0	40	60
15.1	5	95
20.0	5	95

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the HPLC analysis of N,N-dimethyl-2-(methylamino)acetamide and similar amine-containing compounds.

Q1: My main peak is showing significant tailing. What is the cause and how can I fix it?

Answer:

Peak tailing is the most common problem when analyzing basic compounds like amines on silica-based columns[1].

• Primary Cause: The root cause is secondary ionic interactions between the positively charged amine groups on your analyte and negatively charged, deprotonated silanol groups (Si-O⁻) on the surface of the silica stationary phase[2]. This creates a secondary, stronger retention mechanism in addition to the desired hydrophilic partitioning, resulting in a distorted peak shape.

• Troubleshooting Workflow:

  Brief Caption: Workflow for troubleshooting peak tailing.

• Detailed Solutions:

  • Operate at Low pH: By lowering the mobile phase pH to around 3, you neutralize the residual silanol groups (Si-OH), minimizing the secondary ionic interactions[7]. The use of a buffer like ammonium formate is essential to maintain this pH consistently[2].

  • Use a Highly Deactivated Column: Modern HPLC columns are often "end-capped," meaning the residual silanol groups are chemically bonded with a small, non-polar group to shield them. Ensure you are using a column designed for the analysis of basic compounds.

  • Consider Ion-Pairing Agents: If tailing persists, you can move to a reversed-phase method and add an ion-pairing reagent like an alkyl sulfonate (e.g., sodium dodecyl sulfate) to the mobile phase[8]. This reagent forms a neutral complex with your positively charged analyte, which then retains well on a C18 column with excellent peak shape. However, be aware that ion-pairing agents can be difficult to remove from the column and system[9].

Q2: I am not getting enough retention for my main compound on a C18 column. What are my options?

Answer:

This is a common issue for small, polar molecules. A C18 stationary phase is non-polar and retains compounds primarily through hydrophobic interactions. Your polar analyte has little affinity for the stationary phase and elutes very early, often near the void volume.

• Primary Cause: The hydrophilic (polar) nature of your analyte is incompatible with the hydrophobic (non-polar) C18 stationary phase, leading to insufficient retention[4].

• Solutions:

  • Switch to HILIC: As detailed in the recommended method, HILIC is the preferred technique for this type of compound. It uses a polar stationary phase that promotes the retention of polar analytes[3][9].

  • Use an Embedded Polar Group (EPG) Column: If you must use a reversed-phase method, consider a C18 column with an embedded polar group (like an amide or carbamoyl group)[10]. These columns offer a different selectivity and can provide enhanced retention for polar compounds compared to traditional C18 columns.

  • Ion-Pair Chromatography: As mentioned previously, adding an ion-pairing reagent to the mobile phase can increase the retention of your charged analyte on a C18 column[8].

Q3: What are the potential impurities I should be looking for?

Answer:

Potential impurities can originate from the starting materials, by-products of the synthesis, or degradation of the final product.

• Synthesis-Related Impurities: The synthesis of N,N-dimethyl-2-(methylamino)acetamide likely involves starting materials such as a glycine derivative and various amines. A common synthesis route for similar amides involves the reaction of an acid with an amine[11]. Therefore, potential impurities could include:

  • Unreacted starting materials (e.g., glycine derivatives, methylamine, dimethylamine).

  • By-products from side reactions. For instance, the synthesis of N,N-dimethylacetamide can involve the dehydration of an amine salt[12].

  • Impurities from related compounds, such as 2-(dimethylamino)thioacetamide, have been quantified in other active pharmaceutical ingredients[13].

• Degradation Products: Amides are generally stable, but they can undergo hydrolysis under strongly acidic or basic conditions, which could cleave the amide bond. Oxidative degradation is also a possibility, especially given the presence of amine groups. Studies on the related solvent N,N-dimethylacetamide (DMAc) have shown it can oxidize and lead to the formation of formaldehyde-related derivatives.

• Hypothetical Impurity Profile:

Potential Impurity	Origin	Likely Polarity (vs. Parent)
Methylamine	Starting Material	More Polar
Dimethylamine	Starting Material / Degradant	More Polar
2-(methylamino)acetic acid	Hydrolysis Degradant	More Polar
N-oxides of parent	Oxidative Degradant	More Polar[14]

Q4: I see unexpected peaks (ghost peaks) in my chromatogram, especially in the blank runs. What could be the cause?

Answer:

Ghost peaks are spurious peaks that are not due to the injected sample. They can be a significant source of frustration and can compromise the accuracy of your analysis.

• Potential Causes & Solutions:

  Brief Caption: Troubleshooting workflow for ghost peaks.

• Contaminated Mobile Phase: Ensure you are using high-purity, HPLC-grade solvents and fresh additives. Some additives, like triethylamine (TEA), can degrade over time. It's also good practice to protect your mobile phase reservoirs from environmental contaminants and light[15].

• Carryover: The analyte or a major impurity from a previous, more concentrated injection may have adsorbed somewhere in the injection system (e.g., the needle or valve) and is now slowly eluting. Program a needle wash with a strong solvent in your autosampler sequence.

• System Contamination: The entire fluidic path could be contaminated. A systematic cleaning of your HPLC system may be necessary.

References

• Mechanistic Insight into Oxidized N,N-Dimethylacetamide as a source of Formaldehyde Related Process Deriv

• HPLC Separation of Different Groups of Small Polar Compounds on a Novel Amide-Embedded Stationary Phase. ResearchGate.[Link]

• Novel RP-HPLC method for quantification of 2-(dimethyl amino) thioacetamide impurity in Nizatidine drug substance. ResearchGate.[Link]

• Hydrophilic Interaction Chromatography. LCGC International.[Link]

• Method for synthesizing N,N dimethyl acetamide in high purity.

• Peak Tailing in HPLC. Element Lab Solutions.[Link]

• LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? Restek.[Link]

• Stability Indicating Method Development and Validation for the Simultaneous Estimation of N-Acetylcysteine and Acebrophylline. International Journal of Advanced Research in Science, Communication and Technology.[Link]

• N,N-dimethyl-2-(methylamino)acetamide. PubChem.[Link]

• Novel RP-HPLC method for quantification of 2-(dimethyl amino) thioacetamide impurity in Nizatidine drug substance. ResearchGate.[Link]

• HPLC Troubleshooting Guide. Chromatography Forum.[Link]

• Hydrophilic Interaction Chromatography (HILIC): A Nemesis to Polar Compounds. Welch Materials.[Link]

• The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. Spectroscopy Online.[Link]

• A simple RP-HPLC method for the stability-indicating determination of N-acetyl-L-cysteine and N,N'-diacetyl-L-cystine in cell culture media. ResearchGate.[Link]

• Evaluation of Different Ion Pairing Reagents for LC/UV and LC/MS Analysis of Oligonucleotides. Agilent.[Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent.[Link]

• A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals. MDPI.[Link]

• Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Longdom Publishing.[Link]

• Derivatization HPLC-DAD method for the determination of small molecule aliphatic amines in drugs.

• A stability indicating method development and validation of a rapid and sensitive RP-HPLC method for Nintedanib and its application in quantification of nanostructured lipid carriers. National Institutes of Health.[Link]

• LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? YouTube.[Link]

• N,N−Dimethylacetamide. American Chemical Society.[Link]

• Application of Hydrophilic Interaction Chromatography (HILIC) in pharmaceutical analysis. Net-Journal of Analytical Chemistry.[Link]

• Best Practices for Addressing Problems Associated With Unstable Solvents in an (U)HPLC Environment. Agilent.[Link]

• Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. ResearchGate.[Link]

• Method for preparing 2-amino-dimethyl acetamide hydrochloride.
• HPLC (High Performance Liquid Chromatography) method for analyzing fimasartan associated substances and use of impurities as reference standard.

• A new stability indicating HPLC method with QDa and PDA detectors for the determination of process and degradation impurities of ivabradine including separation of diastereomeric N-oxides. RSC Publishing.[Link]

Sources

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• 2. Restek - Videoartikel [de.restek.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Hydrophilic Interaction Chromatography - Columns | https://www.separations.eu.tosohbioscience.com [separations.eu.tosohbioscience.com]
• 5. longdom.org [longdom.org]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. welch-us.com [welch-us.com]
• 10. researchgate.net [researchgate.net]
• 11. acs.org [acs.org]
• 12. CN101092374A - Method for synthesizing N,N dimethyl acetamide in high purity - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. A new stability indicating HPLC method with QDa and PDA detectors for the determination of process and degradation impurities of ivabradine including separation of diastereomeric N-oxides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 15. agilent.com [agilent.com]

N,N-dimethyl-2-(methylamino)acetamide reaction parameter optimization

Technical Support Center: Optimization of N,N-dimethyl-2-(methylamino)acetamide Synthesis

Topic: Reaction Parameter Optimization for Sarcosine Dimethylamide (CAS: 1857-20-1) Document ID: TS-OPT-1857 Last Updated: 2025-05-15[1][2]

Introduction

Welcome to the technical support center for N,N-dimethyl-2-(methylamino)acetamide . This guide addresses the critical challenges in synthesizing this glycine derivative, specifically focusing on the nucleophilic substitution route involving 2-chloro-N,N-dimethylacetamide and methylamine .

This reaction is governed by competitive kinetics.[2] The primary challenge is preventing polyalkylation (formation of the tertiary amine impurity) while maintaining high conversion rates.

Target Molecule Data:

• IUPAC Name: N,N-dimethyl-2-(methylamino)acetamide[1][2][3]

• Common Name: Sarcosine Dimethylamide[1][2][4]

• CAS: 1857-20-1[1][2][3][4][5]

• pKa: ~8.86 (Amine basicity)[2][4]

• Solubility: Highly soluble in water (LogP -0.7); soluble in DCM, Ethanol.[1][2]

Module 1: Controlling Reaction Impurities (Kinetics)

Issue: High levels of the bis-alkylated impurity (Tertiary Amine) are observed in the crude mixture.[2] Diagnosis: Insufficient molar excess of methylamine relative to the electrophile.[2]

Technical Explanation

The reaction follows an

mechanism.[2] The product, a secondary amine, is more nucleophilic than the starting primary amine (methylamine) due to the inductive electron-donating effect of the N-methyl group.

• Main Reaction:

  (Target)[1][2]

• Side Reaction:

  (Impurity)[1][2]

If the concentration of

drops, the electrophile ( ) is statistically more likely to collide with the product ( ), leading to the "bis" impurity.

Optimization Protocol

To force the reaction toward the mono-alkylated product, you must operate under pseudo-first-order kinetics regarding the alkyl halide.[1]

Parameter	Standard Condition	Optimized Condition	Rationale
Stoichiometry	1:1 to 1:2 (Halide:Amine)	1:5 to 1:10	High excess ensures always encounters , not product.[1][2]
Addition Mode	Add Amine to Halide	Add Halide to Amine	Keeps Amine concentration locally high at the point of mixing.[2]
Solvent	Water	40% Aq.[2] Methylamine or Methanol	Water is acceptable, but alcoholic solvents facilitate easier salt precipitation.[2]

Visualizing the Pathway

Figure 1: Competitive reaction pathways. The rate constant k2 (impurity formation) is often faster than k1, necessitating high dilution with methylamine.

Module 2: Thermodynamics & Process Safety

Issue: Uncontrolled exotherm or hydrolysis of the amide bond.[2] Diagnosis: Reaction temperature is too high or heat removal is inefficient.[2]

Technical Explanation

The amination of

-haloamides is highly exothermic.[1][2] While the amide bond in N,N-dimethylacetamide derivatives is relatively stable, high temperatures (>80°C) in the presence of the generated HCl (even if neutralized by excess amine) can lead to hydrolysis of the amide to the carboxylic acid (Sarcosine).

Troubleshooting Guide

Q: What is the optimal temperature range? A: 40°C – 60°C.

• < 20°C: Reaction is sluggish; complete conversion may take >24 hours.[2]

• > 70°C: Increases risk of methylamine off-gassing (loss of stoichiometry) and amide hydrolysis.[2]

Q: How do I handle the pressure? A: Methylamine (boiling point -6°C) is a gas at room temperature.[2]

• Lab Scale: Use a sealed pressure tube or autoclave rated for at least 5 bar.

• Process Scale: Use a jacketed reactor with a cryo-condenser (-20°C) to reflux the methylamine, or use 40% aqueous methylamine which has a lower vapor pressure than the anhydrous gas.[1][2]

Module 3: Isolation & Purification

Issue: Product is difficult to extract from the aqueous layer; low recovery yield. Diagnosis: The product is highly polar (LogP -0.[1][2]7) and amphoteric.[2] It remains dissolved in the aqueous waste stream.[2]

Purification Workflow

The standard acid-base extraction often fails because the product is water-soluble at all pH levels.[1][2]

Method A: Salting Out (Preferred for Aqueous Reactions) [2]

• Basify: Treat reaction mix with NaOH to pH > 12 to liberate the free amine.[2]

• Saturate: Add NaCl or

  until the aqueous phase is saturated. This "salting out" effect forces the organic amine out of the water phase.

• Extract: Use Dichloromethane (DCM) or Isopropanol/Chloroform (3:1) .[2] Simple ether is often too non-polar to extract this molecule efficiently.[2]

Method B: Distillation (High Purity) The product has a high boiling point (~175°C) but is stable.[2]

• Remove solvent (water/methanol) via rotary evaporation.[2]

• Filter off precipitated salts (Methylamine Hydrochloride).[2][6]

• Perform Vacuum Distillation .

  • Target: Collect fraction at ~80-90°C @ 1-2 mmHg (estimated based on BP).

Purification Decision Tree

Figure 2: Purification logic flow. Distillation is preferred for high purity; Salting out is preferred for ease of handling.

Frequently Asked Questions (FAQ)

Q: Can I use Dimethylamine instead of Methylamine? A: No. Using dimethylamine with 2-chloro-N,N-dimethylacetamide would yield N,N-dimethyl-2-(dimethylamino)acetamide (the fully methylated analog), not the target secondary amine.[1][2]

Q: Why is the reaction mixture turning yellow/brown? A: This indicates oxidation or polymerization of minor impurities.[2] Ensure the methylamine source is fresh and the reaction is run under an inert atmosphere (

or Ar). Trace iron in the reactor can also catalyze color formation with amines.[2]

Q: My GC-MS shows a peak with M+ = 173. What is it? A: This is likely the bis-alkylated impurity (

).[2]

• Calculation: Product (116) + Acetamide group (57) = 173.[2]

• Fix: Increase the Methylamine:Halide ratio in the next run.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2063713, N,N-Dimethyl-2-(methylamino)acetamide.[1][2] Retrieved from [Link][2]

• Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Edition.[2] Wiley-Interscience.[1][2] (Refer to Chapter 10: Aliphatic Nucleophilic Substitution).

• Biosynce. N,N-Dimethyl-2-(methylamino)acetamide Properties and Applications. Retrieved from [Link][2]

• Google Patents. Method for synthesizing N,N-dimethylacetamide derivatives (Analogous Chemistry). Patent CN101092374A.[2] Retrieved from

Sources

• 1. N,N-Dimethylacetamide synthesis - chemicalbook [chemicalbook.com]
• 2. N,N-dimethyl-2-(methylamino)acetamide | C5H12N2O | CID 2063713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. biosynce.com [biosynce.com]
• 5. echemi.com [echemi.com]
• 6. caloongchem.com [caloongchem.com]

Technical Support Center: Managing Exothermic Reactions with N,N-dimethyl-2-(methylamino)acetamide

Document ID: TSC-CHEM-2026-01-31-001

Disclaimer: This document is intended for use by trained research, scientific, and drug development professionals. All procedures should be conducted with appropriate personal protective equipment (PPE) in a controlled laboratory or manufacturing environment. The information provided is based on established principles of chemical process safety. Users must conduct their own risk assessments for their specific experimental conditions.

Introduction

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for managing exothermic reactions involving N,N-dimethyl-2-(methylamino)acetamide. While this specific compound has niche applications, the principles discussed are broadly applicable to managing highly energetic chemical processes.

N,N-dimethyl-2-(methylamino)acetamide possesses both a tertiary amine and an amide functional group. The tertiary amine can act as a catalyst, particularly in reactions like polymerizations or epoxide ring-openings, which are often highly exothermic.[1][2][3] Mismanagement of the heat generated during these processes can lead to thermal runaway, a dangerous situation where the reaction rate increases uncontrollably, potentially causing equipment failure, explosion, and release of hazardous materials.[4][5][6]

This guide is structured to help you anticipate, control, and troubleshoot thermal events, ensuring both the safety of your process and the quality of your product.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with N,N-dimethyl-2-(methylamino)acetamide in an exothermic reaction?

A1: The primary hazards stem from its potential catalytic activity and its physical properties. The tertiary amine functionality can significantly accelerate certain reactions, leading to a rapid release of heat.[1][2] According to its reported GHS classification, the compound itself is a combustible liquid and can cause severe skin burns, eye damage, and respiratory irritation.[7][8] In an exothermic process, a failure to control the temperature could lead to a thermal runaway, increasing pressure and potentially exceeding the boiling point of the reactants or the compound itself (Boiling Point: 175.4°C at 760 mmHg).[8][9]

Q2: How can I perform an initial safety assessment for my reaction?

A2: A thorough safety assessment is crucial before any scale-up.[10][11]

• Literature Review: Search for data on similar reaction classes.

• Thermal Screening: Use techniques like Differential Scanning Calorimetry (DSC) to determine the onset temperature of any decomposition reactions and the total heat of reaction. A safety margin of at least 100°C between the planned reaction temperature and the decomposition onset is recommended.[11]

• Reaction Calorimetry (RC): For a more detailed analysis, reaction calorimetry can quantify the heat evolution rate under your specific process conditions.[12][13][14][15] This data is essential for calculating the necessary cooling capacity for your reactor.[12]

Q3: What is a "thermal runaway" and how can I prevent it?

A3: A thermal runaway is a positive feedback loop where an increase in temperature causes the reaction rate to increase, which in turn further increases the temperature.[4][16] Prevention is key and involves ensuring that the rate of heat removal always exceeds the rate of heat generation. Key preventive strategies include:

• Controlled Dosing (Semi-batch operation): For highly exothermic reactions, adding one reactant slowly (semi-batch process) is a primary method to control the rate of heat generation.[17][18]

• Adequate Cooling: Ensure your reactor's cooling system (e.g., jacketed vessel, cooling coils) is capable of handling the maximum heat output of the reaction.[10][19]

• Dilution: Running the reaction in a suitable solvent can increase the overall heat capacity of the mixture, buffering temperature changes.

• Stirring: Efficient stirring is critical to prevent the formation of localized hot spots.[10]

Q4: What should I do if I suspect a reaction is beginning to run away?

A4: Have a pre-defined emergency plan.[10]

• Stop Reagent Addition: Immediately cease the addition of any limiting reagents.

• Maximize Cooling: Apply maximum cooling to the reactor.

• Emergency Quenching: If cooling is insufficient, add a pre-determined quenching agent to stop the reaction.[5][20] The choice of quencher depends on the reaction chemistry.

• Evacuate: If the situation cannot be controlled, evacuate the area and alert emergency personnel.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem/Observation	Potential Cause(s)	Recommended Action(s)
Temperature rises faster than expected during initial dosing.	1. Dosing rate is too high.2. Initial reactor temperature is too high.3. Insufficient cooling applied.4. Higher than expected concentration of reactants.	1. Immediately stop the dosing.[17]2. Reduce the dosing rate significantly before restarting.3. Ensure the cooling system is active and set to the correct temperature.4. Verify reactant concentrations.
Localized boiling or fuming observed near the dosing inlet.	1. Poor mixing/inadequate stirring speed.2. Reactant is being added too quickly to a concentrated area.	1. Increase the stirring rate to improve dispersion.[10]2. Consider subsurface addition of the reactant via a dip tube.3. Dilute the reactant being added.[17]
Overall temperature continues to rise even after dosing is stopped.	1. Accumulation of unreacted reagent.2. Cooling capacity is insufficient for the reaction mass.3. The reaction has reached the point of thermal runaway.	1. This is a critical situation. Immediately execute your emergency plan.2. Apply emergency cooling (e.g., dry ice/acetone bath).3. Prepare to quench the reaction by adding a validated inhibitor or quenching agent.[5][21]
Reaction appears stalled or sluggish.	1. Insufficient amount of N,N-dimethyl-2-(methylamino)acetamide (if used as a catalyst).2. Reaction temperature is too low.3. Presence of an inhibitor in one of the reagents.	1. Verify catalyst charge.2. Slowly and carefully increase the reaction temperature while monitoring closely.3. Analyze starting materials for purity.
Pressure in the reactor is increasing unexpectedly.	1. A gaseous byproduct is being generated.2. The reaction temperature is approaching the boiling point of the solvent or reactants.3. A decomposition reaction has started.	1. Immediately stop any heating and apply cooling.2. Cross-reference with thermal analysis data (DSC/RC) to check for gas evolution.[12]3. Ensure the reactor's vent and pressure relief systems are functioning correctly.[5][22]

Experimental Protocols

Protocol 1: Reaction Calorimetry for Safety Assessment

This protocol outlines the use of a reaction calorimeter to determine critical safety parameters.

• System Calibration: Calibrate the calorimeter to determine the heat transfer coefficient (U) and heat capacity of the system.

• Charge Reactor: Add the initial reactants and solvent to the calorimeter vessel.

• Equilibrate: Bring the reactor contents to the desired starting temperature.

• Initiate Dosing: Begin adding N,N-dimethyl-2-(methylamino)acetamide (or the limiting reagent) at the planned rate.

• Monitor: Continuously record the reactor temperature, jacket temperature, and dosing rate.

• Calculate Heat Flow: The instrument software will calculate the real-time heat evolution (Qr).

• Determine Key Parameters: From the data, determine the total heat of reaction (ΔHr), the maximum heat flow (Qr,max), and the adiabatic temperature rise (ΔTad).[12] This information is critical for safe scale-up.[13][23]

Protocol 2: Emergency Quenching Procedure Validation

It is essential to validate a quenching procedure at a small scale before relying on it.

• Select Quenching Agent: Choose a quenching agent that will rapidly stop the reaction. This could be a chemical that neutralizes a catalyst or reactant (e.g., an acid to neutralize the amine) or a diluent with a high heat capacity.[24]

• Small-Scale Test: Run the exothermic reaction on a small, manageable scale (e.g., 50 mL).

• Induce Exotherm: Intentionally allow the temperature to rise slightly above the target.

• Add Quencher: Add the selected quenching agent and observe the effect on the reaction temperature. The ideal quencher will quickly and safely reduce the temperature.[25]

• Analyze: Confirm that the reaction has been stopped by taking a sample for analysis (e.g., HPLC, GC).

• Document: Record the effective quenching agent and the required volume for your emergency operating procedures.

Visualizations and Data

Diagram 1: Troubleshooting Logic for a Temperature Excursion

This diagram outlines the decision-making process when an unexpected temperature increase is observed.

Caption: Decision workflow for managing a temperature excursion.

Diagram 2: Heat Flow Relationship in a Reactor

This diagram illustrates the fundamental principle of thermal management in a chemical reactor.

Caption: Simplified heat balance in an exothermic process.

Table 1: Cooling Bath Options for Laboratory Scale

Coolant	Temperature Range (°C)	Advantages	Disadvantages
Ice / Water	0 to 5	Readily available, inexpensive.	Limited cooling capacity.
Ice / Salt (NaCl)	-20 to -10	Lower temperature than ice water.	Corrosive.
Dry Ice / Acetone	-78	Very low temperature, good for rapid cooling.	Requires careful handling (cryogenic burns), flammable solvent.
Liquid Nitrogen	-196	Extremely low temperature.	Hazardous, can condense oxygen, requires specialized equipment.

References

• Control Strategies For Managing Exothermic Reactions In Flow. (2025).
• How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. (2023). Source not specified.
• The Science Behind Exothermic Reactions In Labor
• Working with Exothermic Reactions during Lab and Scale up. (2023). Amar Equipment.
• Reaction Calorimetry: Customizable Technique for Safe Process Scale-Up. (2021).
• The Effect of Tertiary Amines as Catalysts on the Ring-Opening Polymerization of Benzoxazines. (2025). PMC - NIH.
• (PDF) Safe scale-up with exothermic reactions. (2019).
• How To Run A Reaction: The Quench. (n.d.). University of Rochester, Department of Chemistry.
• Time to Runaway in a Continuous Stirred Tank Reactor. (2025).
• N,N-dimethyl-2-(methylamino)acetamide | C5H12N2O | CID 2063713. (n.d.). PubChem.
• Chemical reaction hazards and the risk of thermal runaway INDG254. (n.d.). Health and Safety Executive.
• Reaction Calorimetry Guide. (n.d.). Mettler Toledo.
• Tertiary amines as highly efficient catalysts in the ring-opening reactions of epoxides with amines or thiols in H2O: Expeditious approach to β-amino alcohols and β-aminothioethers. (2025).
• Runaway Reaction - Gexcon Incident Investig
• CAS 1857-20-1 Acetamide,N,N-dimethyl-2-(methylamino)-. (n.d.). Alfa Chemistry.
• N,N-Dimethyl-2-(methylamino)acetamide. (n.d.). Echemi.
• Quenching of Water Reactive M
• Chemical Reaction Hazards – Safety Precaution & Thermal Runaway Reaction Prevention. (n.d.). IRJET.
• Safe scale-up with exothermic reactions. (n.d.). Process Technology Online.
• Managing Hazards for Scale Up of Chemical Manufacturing Processes. (2014).
• Protocol for quenching reactive chemicals. (n.d.). EPFL.
• Reaction Calorimetry (RC) Testing. (n.d.). Sigma-HSE.
• Tertiary amines: A new class of highly efficient organocatalysts for CO2 fix
• Reaction Calorimetry. (n.d.). Prime Process Safety Center.
• Incidents in the chemical industry due to thermal-runaway chemical reactions. (n.d.). IChemE.
• 8.10: Fast Reactions in Solution. (2025). Chemistry LibreTexts.

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• 2. researchgate.net [researchgate.net]
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• 4. researchgate.net [researchgate.net]
• 5. cedrec.com [cedrec.com]
• 6. Runaway Reaction - Gexcon Incident Investigation [gexcon.com]
• 7. N,N-dimethyl-2-(methylamino)acetamide | C5H12N2O | CID 2063713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. echemi.com [echemi.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
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• 25. How To Run A Reaction [chem.rochester.edu]

N,N-dimethyl-2-(methylamino)acetamide moisture sensitivity and handling

An authoritative guide for researchers, scientists, and drug development professionals on the handling and moisture sensitivity of N,N-dimethyl-2-(methylamino)acetamide.

Technical Support Center: N,N-dimethyl-2-(methylamino)acetamide

As a Senior Application Scientist, this guide is designed to provide you with field-proven insights and technical expertise for working with N,N-dimethyl-2-(methylamino)acetamide (CAS 1857-20-1). The following sections address common challenges and questions, particularly concerning its moisture sensitivity, to ensure the integrity and success of your experiments.

Compound Profile and Properties

N,N-dimethyl-2-(methylamino)acetamide is an organic intermediate primarily used in the synthesis of pharmaceuticals and other complex molecules.[1] Its utility is derived from its specific chemical structure, but this structure also dictates its handling requirements. While not as common as its structural relative, N,N-dimethylacetamide (DMAc), it shares properties common to polar, aprotic amides, including a susceptibility to moisture.

Table 1: Physicochemical Properties of N,N-dimethyl-2-(methylamino)acetamide

Property	Value	Source
CAS Number	1857-20-1	[2]
Molecular Formula	C₅H₁₂N₂O	[2]
Molecular Weight	116.16 g/mol	[3]
Appearance	Liquid	[1]
Boiling Point	175.4 ± 23.0 °C (Predicted)	[1]
Density	0.934 ± 0.06 g/cm³ (Predicted)	[1]
Flash Point	59.9 ± 22.6 °C	[1]
pKa	8.86 (Predicted)	[1]

Frequently Asked Questions (FAQs)

Q1: Is N,N-dimethyl-2-(methylamino)acetamide moisture-sensitive?

A1: Yes. While specific hygroscopicity data is not widely published, its chemical structure as an acetamide derivative suggests it is susceptible to moisture absorption from the atmosphere. Many related acetamide compounds are known to be hygroscopic.[4] The recommended storage conditions—"Sealed in dry, 2-8 °C"—further underscore the need to protect it from moisture.[1]

Q2: What are the consequences of moisture contamination?

A2: The primary consequence of moisture contamination is hydrolysis. Amides can undergo hydrolysis, typically accelerated by acidic or basic conditions, to yield a carboxylic acid and an amine.[5] In the case of N,N-dimethyl-2-(methylamino)acetamide, this would likely result in the formation of methylaminoacetic acid and dimethylamine. This degradation compromises the purity of the reagent, potentially leading to failed reactions, formation of impurities, and non-reproducible results.

Diagram 1: Postulated Hydrolysis Pathway

Caption: Postulated hydrolysis of N,N-dimethyl-2-(methylamino)acetamide.

Q3: How must I store this compound to ensure its stability?

A3: Proper storage is critical. The compound should be stored in a tightly sealed container to prevent moisture ingress.[1] For long-term storage, it is recommended to keep it at 2-8°C under an inert atmosphere (e.g., argon or nitrogen).[1][6] Before use, allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold liquid.

Q4: What personal protective equipment (PPE) is required for handling?

A4: According to GHS classifications, this compound is considered a combustible liquid that causes severe skin burns, eye damage, and may cause respiratory irritation.[2][3] Therefore, the following PPE is mandatory:

• Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

• Eye Protection: Safety glasses with side shields or chemical goggles.[7]

• Lab Coat: A standard laboratory coat.

• Ventilation: Handle only in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[1]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Q5: My reaction yield is low or the reaction failed entirely. Could moisture in the N,N-dimethyl-2-(methylamino)acetamide be the cause?

A5: Yes, this is a strong possibility, especially in moisture-sensitive reactions (e.g., those using organometallics, strong bases, or certain coupling reagents). Water can quench reagents or catalyze side reactions. Use the following workflow to troubleshoot.

Diagram 2: Troubleshooting Workflow for Failed Reactions

Caption: Decision workflow for troubleshooting reaction failures.

Q6: I'm observing unexpected peaks in my NMR/LC-MS analysis. How can I determine if they are from hydrolysis?

A6: Compare your analytical data to the expected masses and NMR shifts of the potential hydrolysis products: methylaminoacetic acid and dimethylamine.

• LC-MS: Look for the molecular ions corresponding to these smaller, more polar molecules.

• ¹H NMR: Moisture contamination may appear as a broad singlet. The hydrolysis products would have distinct signals. For example, the N-methyl protons of dimethylamine would appear as a singlet, which may be broadened by exchange.

Q7: How can I quantitatively measure the water content in my N,N-dimethyl-2-(methylamino)acetamide sample?

A7: The most accurate and specific method for determining water content is Karl Fischer (KF) titration.[8] This technique is highly sensitive and can detect even trace amounts of water. Both volumetric and coulometric KF methods are suitable, with the coulometric method being ideal for very low water content.[8]

Experimental Protocol: Preparation of an Anhydrous Stock Solution

This protocol provides a self-validating system for preparing solutions of N,N-dimethyl-2-(methylamino)acetamide for use in moisture-sensitive applications.

Objective: To prepare a 1 M stock solution of N,N-dimethyl-2-(methylamino)acetamide in a dry, aprotic solvent.

Materials:

• N,N-dimethyl-2-(methylamino)acetamide (new, sealed bottle)

• Anhydrous solvent (e.g., Dichloromethane, THF, Acetonitrile) from a solvent purification system or a new, sealed Sure/Seal™ bottle

• Oven-dried glassware (e.g., volumetric flask, syringes, needles)

• Inert gas supply (Argon or Nitrogen)

• Septa

Methodology:

• Preparation of Glassware:

  • Thoroughly clean and dry all required glassware in an oven at >120°C for at least 4 hours.

  • Allow the glassware to cool to room temperature in a desiccator.

• Inert Atmosphere Setup:

  • Assemble the volumetric flask and seal it with a septum.

  • Purge the flask with a slow stream of inert gas for 10-15 minutes using a needle connected to the gas line as an inlet and a second needle as an outlet.

• Reagent Handling:

  • Allow the bottle of N,N-dimethyl-2-(methylamino)acetamide to equilibrate to room temperature before opening.

  • Under a positive pressure of inert gas, use a clean, dry syringe to withdraw the required volume of the liquid amide.

    • Calculation Example for 10 mL of 1 M solution:

    • Moles needed = 1 M * 0.010 L = 0.01 mol

    • Mass needed = 0.01 mol * 116.16 g/mol = 1.162 g

    • Volume needed = 1.162 g / 0.934 g/mL = 1.24 mL

• Solution Preparation:

  • Using standard air-free techniques, add the anhydrous solvent to the purged volumetric flask via syringe or cannula, filling it to approximately 90% of the final volume.

  • Inject the calculated volume of N,N-dimethyl-2-(methylamino)acetamide into the flask.

  • Carefully add anhydrous solvent to the calibration mark on the flask.

  • Mix the solution thoroughly by inverting the flask.

• Storage:

  • The prepared stock solution should be stored in a sealed flask with a septum, under an inert atmosphere. For added protection against atmospheric moisture, wrap the septum and neck of the flask with Parafilm®.

  • Store the solution at 2-8°C when not in use.

References

• Carl ROTH. (n.d.). Safety Data Sheet: N,N-Dimethylaceetamide (DMA).
• Loba Chemie. (2024). N,N-DIMETHYL ACETAMIDE GC-HS Safety Data Sheet.
• CDH Fine Chemical. (n.d.). N,N-Dimethyl Acetamide CAS No 127-19-5 MATERIAL SAFETY DATA SHEET.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• American Chemical Society. (2023). N,N−Dimethylacetamide.
• Fisher Scientific. (2009). SAFETY DATA SHEET.
• ChemicalBook. (2023). N,N-Dimethylacetamide: Uses, Preparation and Toxicities.
• Thermo Fisher Scientific. (2010). SAFETY DATA SHEET - N,N-Dimethylacetamide dimethyl acetal.
• Santa Cruz Biotechnology. (n.d.). N,N-Dimethylacetamide Material Safety Data Sheet.
• Gavlin, G., & Bengali, A. H. (1976). Process for the purification of N,N-dimethylacetamide. U.S. Patent No. 3,959,371.
• Biosynce. (n.d.). N,N-Dimethyl-2-(methylamino)acetamide CAS 1857-20-1.
• ChemicalBook. (2023). Chemical Safety Data Sheet MSDS / SDS - N-Methyl-2-(methylamino)acetamide HCl.
• PubChem. (n.d.). N,N-dimethyl-2-(methylamino)acetamide. National Center for Biotechnology Information.
• Echemi. (n.d.). N,N-Dimethyl-2-(methylamino)acetamide.
• Analytical Methods (RSC Publishing). (n.d.). Simultaneous determination of N,N-dimethylformamide, N,N-dimethylacetamide and N-methyl-2-pyrrolidone in textiles by RP-HPLC.
• Wikipedia. (n.d.). Dimethylacetamide.
• Loba Chemie. (n.d.). N,N,DIMETHYLACETAMIDE.
• PubMed. (n.d.). Monitoring for N,N-dimethylformamide and N,N-dimethylacetamide with a diffusive sampler using distilled water as an absorbent.
• ResearchGate. (n.d.). Analytical methods for moisture included in method comparisons.
• BenchChem. (2025). Technical Support Center: N,N-Dimethyl-D6-acetamide Degradation Product Analysis.
• Test Equipment and Measurement Instrument Blog. (n.d.). Learn the Six Methods For Determining Moisture.
• PubChem. (n.d.). N-Methylacetamide. National Center for Biotechnology Information.
• Georgia Southern University. (n.d.). Hydroamidation with Acetamides and Trifluoroacetamides.
• News-Medical. (2018). Moisture Analysis Techniques.
• Alfa Chemistry. (n.d.). Acetamide,N,N-dimethyl-2-(methylamino)-.
• Ataman Kimya. (n.d.). N,N-DIMETHYLACETAMIDE.
• PubChem. (n.d.). Acetamide, 2-(dimethylamino)-N,N-dimethyl-. National Center for Biotechnology Information.
• Organic Syntheses. (n.d.). L-Cysteine, S-[(acetylamino)methyl]-, monohydrochloride.

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• 8. news-medical.net [news-medical.net]

Technical Support Center: Solubilization Strategies for N,N-dimethyl-2-(methylamino)acetamide (DMMAA)

Executive Summary: Understanding Your Solvent

Welcome to the Technical Support Center. If you are accessing this guide, you are likely transitioning from traditional dipolar aprotic solvents (like DMF, DMAc, or NMP) to N,N-dimethyl-2-(methylamino)acetamide (CAS: 1857-20-1), often abbreviated in our workflows as DMMAA .

The Critical Distinction: Unlike DMAc, which is chemically inert under most conditions, DMMAA is a bifunctional reactive solvent . It contains a tertiary amide backbone (polar aprotic) and a secondary amine (basic/nucleophilic).

Most solubility failures with DMMAA stem from treating it as a passive medium rather than an active participant in the thermodynamic equilibrium. This guide addresses the three most common failure modes: Pseudo-Polymorphism (Salt Formation) , Hydrophobic Exclusion , and Nucleophilic Scavenging .

Troubleshooting Guides & FAQs

Module A: The "Basicity Trap" (Acidic Reagents)

Issue: “I added a carboxylic acid or acidic catalyst to DMMAA, and the solution instantly gelled or precipitated.”

Root Cause: DMMAA possesses a secondary amine at the

-position. It acts as a base ( for the conjugate acid). When you introduce strong acids or even weak carboxylic acids, you are not creating a solution; you are running an exothermic acid-base reaction, generating an ionic liquid (salt) in situ.

Diagnostic Protocol:

• Check the

  of your solute. If , proton transfer is thermodynamically favored.

• Measure the exotherm. A rapid temperature spike upon addition confirms salt formation.

Solution Strategy:

Scenario	Protocol
Solute is a Carboxylic Acid	Do not attempt to dissolve directly. Pre-neutralize the acid in a non-reactive co-solvent (e.g., 2-MeTHF) with a tertiary base (like DIPEA) before adding to DMMAA. Alternatively, treat the formation of the DMMAA-carboxylate salt as the desired state if it remains liquid (ionic liquid formation).
Solute is a Mineral Acid	Incompatible. DMMAA will protonate fully, significantly increasing viscosity and potentially precipitating as the hydrochloride/hydrobromide salt. Switch to a non-basic amide solvent (e.g., standard DMAc or N-formylmorpholine).
Solute is a Phenol	Heating Required. Phenols ( ) exist in equilibrium. Gentle heating (40–50°C) often breaks the hydrogen-bonded network and favors solvation over precipitation.

Module B: Hydrophobic Exclusion (Non-Polar Reagents)

Issue: “My greasy alkyl chain reagents or non-polar catalysts (e.g., Pd(PPh3)4) float on top or form an emulsion.”

Root Cause: DMMAA is highly polar due to the amide dipole and the hydrogen-bonding capability of the amine. Its Hansen Solubility Parameters (HSP) are heavily skewed toward Polar (

) and Hydrogen Bonding ( ) forces, making it thermodynamically hostile to non-polar ( dominant) solutes.

Troubleshooting Workflow:

Q: Can I heat it to dissolve?

• A: Only partially. While heating lowers the Gibbs free energy of mixing (

  ), it rarely overcomes the high cohesive energy density of DMMAA for truly lipophilic compounds.

Q: What is the best co-solvent?

• A: Use the "Bridge Solvent" Technique . Do not use straight alkanes (Hexane/Heptane) as they are immiscible.

  • Recommended:Anisole or Toluene . These have moderate polarity and

    -systems that interact with the amide backbone while solubilizing the lipophilic reagent.

  • Ratio: Start with 10% v/v Toluene in DMMAA.

Module C: Chemical Stability & Nucleophilicity

Issue: “My alkyl halide reagent disappeared, but the reaction didn't happen.”

Root Cause: This is the most dangerous trap. The secondary amine in DMMAA is a nucleophile. If you dissolve an alkyl halide (e.g., Methyl Iodide, Benzyl Bromide) in DMMAA, the solvent itself attacks the reagent (Menshutkin reaction), forming a quaternary ammonium salt.

Critical Warning:

• NEVER dissolve strong electrophiles (alkyl halides, acid chlorides, sulfonyl chlorides) in DMMAA for storage or slow addition.

• Result: The "solubility issue" is actually reagent consumption.

Workaround:

• Inverse Addition: Dissolve the electrophile in an inert solvent (e.g., Toluene, DCM) and add the nucleophile/catalyst in DMMAA to that solution. Keep the DMMAA concentration low relative to the electrophile to minimize solvent competition.

Visualizing the Solvation Landscape

The following diagram illustrates the decision logic for determining if DMMAA is a viable solvent for your specific reagent class.

Figure 1: Decision matrix for assessing reagent compatibility and solubility strategies in DMMAA.

Comparative Data: DMMAA vs. Standard Solvents

Use this table to adjust your protocols when switching from DMF or DMAc.

Feature	N,N-Dimethylacetamide (DMAc)	DMMAA (This Solvent)	Impact on Solubility
Structure	Tertiary Amide	Tert-Amide + Sec-Amine	DMMAA has higher H-bonding capacity.
Basicity	Neutral / Very Weak Base	Basic ( )	DMMAA actively solubilizes acidic protons via deprotonation.
Nucleophilicity	Negligible	Moderate (Sec-Amine)	DMMAA cannot dissolve alkylating agents without degradation.
Water Miscibility	100%	100%	Both are excellent for aqueous-organic gradients.
Viscosity	Low	Moderate/High	DMMAA requires higher shear/agitation rates for dissolution.

Advanced Protocol: The "Stepwise Thermal Ramp"

For reagents that are chemically compatible but kinetically slow to dissolve (e.g., large peptide fragments or heterocyclic catalysts), use this validated protocol to avoid decomposition while maximizing solubility.

• Slurry Phase: Suspend reagent in DMMAA at 20°C.

• Agitation: Set stirring to high shear (vortex or magnetic stir bar >600 RPM). Note: DMMAA is more viscous than DMF; poor mixing is a common failure point.

• Thermal Ramp: Increase temperature by 5°C every 2 minutes.

• Hold Point: Stop at 60°C.

  • Why? Above 60°C, the risk of amide hydrolysis (if water is present) or amine oxidation increases.

• Clarification: If the solution is not clear at 60°C, add 2-Methyltetrahydrofuran (2-MeTHF) dropwise until clear.

References

• Biosynce . (n.d.). N,N-Dimethyl-2-(methylamino)acetamide CAS 1857-20-1.[1][2][3][4][5] Retrieved October 26, 2023, from [Link]

• PubChem . (2023). N,N-dimethyl-2-(methylamino)acetamide (Compound).[1][2][3][4][6] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Sherwood, J., et al. (2014). Dihydrolevoglucosenone (Cyrene) as a bio-based alternative for dipolar aprotic solvents. Chemical Communications. (Contextual grounding on green amide/amine solvent substitution). Retrieved October 26, 2023, from [Link]

• Gao, T., et al. (2020). Thermodynamic study of acetamides. Journal of Molecular Liquids. (Physicochemical properties of amide backbones). Retrieved October 26, 2023, from [Link]

Sources

• 1. N,N-dimethyl-2-(methylamino)acetamide | CAS 1857-20-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. biosynce.com [biosynce.com]
• 4. N,N-Dimethyl-2-(methylamino)acetamide - Lead Sciences [lead-sciences.com]
• 5. N,N-Dimethyl-2-(methylamino)acetamide | 1857-20-1 [sigmaaldrich.com]
• 6. N,N-dimethyl-2-(methylamino)acetamide | C5H12N2O | CID 2063713 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: N,N-dimethyl-2-(methylamino)acetamide Catalyst Deactivation and Regeneration

Welcome to the technical support center for N,N-dimethyl-2-(methylamino)acetamide. This guide is designed for researchers, scientists, and drug development professionals who may be utilizing this compound in catalytic applications. Given the specialized nature of this molecule, this document provides troubleshooting guidance and frequently asked questions based on established principles of organocatalysis and ligand chemistry, particularly in the context of amide bond formation and peptide synthesis.

Introduction to N,N-dimethyl-2-(methylamino)acetamide in Catalysis

N,N-dimethyl-2-(methylamino)acetamide, a derivative of sarcosine, possesses structural features—a tertiary amide, a secondary amine, and a tertiary amine—that make it a candidate for use as an organocatalyst or as a ligand in metal-catalyzed reactions. Its potential applications likely involve facilitating amide bond formation, peptide coupling, or other related transformations. As with any catalytic system, a decline in performance, or deactivation, can be a significant challenge. This guide will help you diagnose and address potential catalyst deactivation and explore regeneration strategies.

Frequently Asked Questions (FAQs)

Q1: My reaction yield has significantly dropped. Could the N,N-dimethyl-2-(methylamino)acetamide catalyst be deactivated?

A1: Yes, a drop in reaction yield is a primary indicator of catalyst deactivation. Deactivation can occur through several mechanisms, and identifying the likely cause is the first step in resolving the issue. Consider the following possibilities:

• Chemical Degradation: The catalyst may have reacted with substrates, products, or impurities in the reaction mixture.

• Poisoning: Trace impurities, such as water, acid, or other nucleophiles/electrophiles, can bind to the active sites of the catalyst, rendering it inactive.

• Thermal Stress: Excessive heat can lead to the decomposition of the catalyst.

• Fouling: Insoluble byproducts or polymers formed during the reaction can physically block the active sites of the catalyst.

To begin troubleshooting, it is recommended to analyze the purity of your starting materials and solvents and to review your reaction conditions, particularly the temperature.

Q2: What are the most common deactivation pathways for an amine-based catalyst like N,N-dimethyl-2-(methylamino)acetamide?

A2: For amine-based catalysts, deactivation often involves the lone pair of electrons on the nitrogen atoms, which are crucial for catalytic activity. Potential deactivation pathways include:

• Protonation: Acidic impurities or byproducts can protonate the amine groups, forming ammonium salts that are catalytically inactive.

• Alkylation or Acylation: The nucleophilic amine groups can react with electrophilic species in the reaction mixture, leading to irreversible modification of the catalyst.[1]

• Oxidation: Exposure to air or oxidizing agents can lead to the formation of N-oxides or other oxidation products, which may not be catalytically active.

Q3: Can I reuse my N,N-dimethyl-2-(methylamino)acetamide catalyst? If so, how should I handle it between reactions?

A3: The reusability of the catalyst depends on its stability under your specific reaction conditions and the deactivation mechanism at play. If deactivation is due to reversible poisoning or fouling, the catalyst can likely be regenerated and reused.

For handling between reactions, it is best to:

• Separate the catalyst from the reaction mixture as soon as the reaction is complete.

• Wash the catalyst with a non-reactive solvent to remove any adsorbed species.

• Dry the catalyst thoroughly under vacuum to remove residual solvent.

• Store the catalyst under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Troubleshooting Guide: Diagnosing Catalyst Deactivation

If you suspect catalyst deactivation, follow this systematic approach to identify the root cause.

Step 1: Initial Assessment of Reaction Parameters

Before assuming catalyst deactivation, review your experimental setup.

Parameter	Potential Issue & Rationale	Recommended Action
Reagent Purity	Impurities in starting materials or solvents (e.g., water, acids, other amines) can act as poisons.	Verify the purity of all reagents and solvents. Use freshly distilled or high-purity solvents.
Reaction Temperature	Excessive heat can cause thermal degradation of the catalyst.	Monitor the internal reaction temperature. Perform the reaction at the lowest effective temperature.
Reaction Atmosphere	Exposure to air can lead to oxidation of the amine catalyst.	Ensure the reaction is carried out under an inert atmosphere (N₂ or Ar).
Stirring/Mixing	Poor mixing can lead to localized high concentrations of reagents, potentially causing side reactions and catalyst fouling.	Ensure efficient stirring throughout the reaction.

Step 2: Characterizing the Deactivated Catalyst

If the initial assessment does not resolve the issue, analyzing the spent catalyst can provide direct evidence of the deactivation mechanism.

Analytical Technique	Information Gained	Potential Deactivation Mechanism Indicated
FTIR Spectroscopy	Changes in functional groups (e.g., appearance of new peaks, disappearance of amine N-H stretch).	Chemical modification of the catalyst.
NMR Spectroscopy	Changes in the chemical structure of the catalyst.	Protonation, alkylation, or other structural changes.
Thermogravimetric Analysis (TGA)	Presence of non-volatile deposits on the catalyst surface.	Fouling by polymeric byproducts.[2]
X-ray Photoelectron Spectroscopy (XPS)	Identification of foreign elements on the catalyst surface.	Poisoning by impurities.[3][4]
Mass Spectrometry (MS)	Identification of catalyst fragments or adducts.	Chemical degradation or reaction with substrates/products.

Visualizing the Troubleshooting Workflow

Caption: Troubleshooting workflow for catalyst deactivation.

Catalyst Regeneration Protocols

If deactivation is suspected to be reversible (e.g., poisoning or fouling), the following general protocols may be attempted. Note: The optimal regeneration procedure will depend on the specific nature of the deactivation.

Protocol 1: Solvent Washing (for Fouling or Adsorbed Impurities)

This is the simplest method and should be the first approach for suspected fouling or poisoning by non-covalently bound species.

Objective: To remove adsorbed materials from the catalyst surface.

Procedure:

• Separate the catalyst from the reaction mixture by filtration.

• Wash the catalyst sequentially with a series of solvents of varying polarity. A typical sequence might be:

  • The reaction solvent (to remove residual reactants and products).

  • A polar aprotic solvent (e.g., acetone, acetonitrile).

  • A polar protic solvent (e.g., isopropanol, ethanol).

  • A non-polar solvent (e.g., hexanes, diethyl ether) to facilitate drying.

• Dry the washed catalyst under high vacuum for several hours to ensure complete removal of solvents.

Protocol 2: Acid/Base Wash (for Reversible Protonation or Basic/Acidic Poisons)

This method is suitable if deactivation is due to the formation of inactive salts or strong adsorption of acidic/basic impurities.

Objective: To neutralize and remove acidic or basic poisons.

Procedure:

• Separate the catalyst from the reaction mixture.

• Wash the catalyst with a dilute aqueous basic solution (e.g., 0.1 M NaHCO₃) to deprotonate any amine salts.

• Follow with several washes with deionized water to remove the base.

• Wash with a polar organic solvent (e.g., ethanol) to remove water.

• Dry the catalyst under high vacuum.

Caution: This method may not be suitable if the catalyst or any coordinated metal is sensitive to aqueous basic conditions.

Visualizing the Regeneration Workflow

Sources

• 1. Overcoming Deactivation of Amine-Based Catalysts: Access to Fluoroalkylated γ-Nitroaldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 4. alfachemic.com [alfachemic.com]

Technical Support Center: Analytical Protocols for N,N-dimethyl-2-(methylamino)acetamide

The following technical support guide is designed for researchers and analytical scientists monitoring reactions involving N,N-dimethyl-2-(methylamino)acetamide . This molecule presents a "perfect storm" of analytical challenges: it is highly polar, lacks a UV chromophore, and contains a basic secondary amine prone to silanol interactions.

Status: Operational | Tier: Level 3 (Senior Application Support) Subject: Overcoming Retention Loss and Detection Limits in Polar Amine Monitoring

The Core Challenge: Why Standard Methods Fail

If you are attempting to monitor this molecule using a standard C18 column and UV detection at 254 nm, you are likely encountering two specific failure modes:

• The "Ghost" Peak: The molecule has no conjugated system. Its UV absorption is limited to the amide bond (<210 nm), where solvent cutoffs (especially methanol/acetone) cause massive interference.

• Void Volume Elution: With a highly polar structure (logP < 0) and a basic secondary amine, the molecule refuses to interact with hydrophobic C18 chains, eluting immediately with the solvent front (

  ).

This guide provides three validated workflows to resolve these issues.

Module A: Chromatographic Retention (HILIC Implementation)

Objective: Retain the polar amine without using toxic ion-pairing reagents.

The Solution: Hydrophilic Interaction Liquid Chromatography (HILIC).[1][2][3][4] Unlike Reversed-Phase (RP), HILIC uses a polar stationary phase (Silica, Amide, or Zwitterionic) and a high-organic mobile phase. This creates a water-enriched layer on the silica surface.[1][3] Your polar analyte partitions into this water layer, achieving retention.

Standard Operating Procedure: HILIC Method

• Column: Zwitterionic (e.g., ZIC-HILIC) or Amide-functionalized silica (2.1 x 100 mm, 1.7 µm or 3.5 µm). Note: Amide columns are preferred for their stability and slightly better peak shape for amines.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0). Acidic pH suppresses silanol ionization, reducing peak tailing.

• Mobile Phase B: Acetonitrile (ACN).[1][3]

• Isocratic Mode: 85% B / 15% A.

• Flow Rate: 0.3 - 0.5 mL/min.

Critical Troubleshooting:

• Sample Diluent: Do NOT dissolve your sample in 100% water. This disrupts the HILIC water layer and causes peak distortion. Dissolve in 80:20 ACN:Water .

• Equilibration: HILIC columns require longer equilibration than C18. Allow at least 20-30 column volumes before the first injection.

Decision Matrix: Selecting the Right Separation Mode

Figure 1: Decision tree for selecting the appropriate separation mode based on matrix complexity and detector availability.

Module B: Detection Strategy (The "Invisibility" Problem)

Objective: Visualize the non-chromophoric secondary amine.

Since the molecule lacks a benzene ring, UV detection is unreliable. You have two robust options:

Option 1: Charged Aerosol Detection (CAD)

Best for: High-throughput screening, purity checks, and "clean" samples. CAD detects any non-volatile analyte.[5][6] It is "universal" and does not require the molecule to have a chromophore.[6]

• Linearity: CAD is non-linear (curvilinear). Use a power-function curve fit (

  ) for quantitation.

• Mobile Phase: Must be volatile (Ammonium Formate/Acetate are okay; Phosphate is forbidden).

Option 2: Pre-Column Derivatization (FMOC-Cl)

Best for: Trace analysis (low ppm), complex matrices, or when only UV/FLD is available. The secondary amine (methylamino group) reacts rapidly with 9-Fluorenylmethyl chloroformate (FMOC-Cl) to form a stable, highly fluorescent carbamate derivative.

Derivatization Protocol (Step-by-Step):

• Reagent: Prepare 5 mM FMOC-Cl in Acetonitrile.

• Buffer: Prepare 0.2 M Borate Buffer (pH 8.5 - 9.0). Basic pH is required to deprotonate the amine.

• Reaction: Mix 100 µL Sample + 100 µL Borate Buffer + 100 µL FMOC Reagent.

• Incubation: Vortex and let stand at room temperature for 2 minutes.

• Quench: Add 20 µL of 1-Adamantanamine (ADAM) or Glycine to react with excess FMOC-Cl (preventing column overload).

• Analysis: Inject onto a standard C18 column. Detect at UV 265 nm or FLD (Ex: 265 nm, Em: 315 nm) .

Data Comparison: Detection Limits (LOD)

Detection Method	LOD (approx.)	Linearity	Specificity
UV (205 nm)	10 - 50 µg/mL	Good	Low (Solvent interference)
CAD	0.5 - 1.0 µg/mL	Non-Linear	High (Universal)
FMOC-FLD	0.001 - 0.01 µg/mL	Excellent	High (Amines only)

Module C: Reaction Monitoring & Stability

Objective: Accurately track the consumption of the amine during synthesis.

Stability Warning: The "Hydrolysis Trap"

N,N-dimethyl-2-(methylamino)acetamide contains an alpha-amino amide motif. While generally stable in neutral conditions, it is susceptible to:

• Acidic Hydrolysis: The amide bond can hydrolyze to the carboxylic acid (Sarcosine) and dimethylamine.

• Oxidative Degradation: The secondary amine is prone to oxidation if left in solution for days without protection.

Reaction Quenching Workflow

When taking an aliquot from a reaction mixture (e.g., an alkylation reaction), you must "freeze" the chemistry immediately.

• Sampling: Take 50 µL of reaction mixture.

• Quench: Dilute into 950 µL of Cold Acetonitrile:Buffer (90:10) .

  • Why? The high organic content precipitates inorganic salts and stops most aqueous-based kinetics.

• Filtration: Filter through a 0.2 µm PTFE or Nylon filter (Do not use Cellulose Acetate with high ACN).

• Injection: Inject immediately onto the HILIC system.

Figure 2: Recommended workflow for sampling and quenching reaction mixtures to ensure data integrity.

Troubleshooting & FAQs

Q: My peak shape on the HILIC column is splitting or doubling. Why? A: This is almost always a solvent mismatch . If your sample is dissolved in 100% water (or a high-aqueous reaction mix) and injected into a high-organic HILIC mobile phase (85% ACN), the sample "plugs" the column head, disrupting the partitioning mechanism.

• Fix: Dilute your sample with Acetonitrile so the organic content matches the mobile phase (at least 70-80% ACN).

Q: I see a massive baseline drift when using UV at 205 nm. A: This is the "UV Cutoff" effect. Acetonitrile absorbs very little at 205 nm, but if you are running a gradient with water/methanol, the refractive index and absorbance changes will cause drift.

• Fix: Switch to Isocratic elution if possible, or use a "Reference Wavelength" (e.g., 360 nm) if your detector supports it to subtract the drift (though this reduces sensitivity). Better yet, switch to CAD or Derivatization.

Q: Can I use Ion-Pairing (e.g., TFA or Heptafluorobutyric Acid) on a C18 column instead? A: Yes, but with caveats.

• Pros: It will retain the amine on a standard C18 column.

• Cons: Ion-pairing reagents are "sticky" and will permanently contaminate your LC system, making it unsuitable for other methods. They also cause massive signal suppression in Mass Spectrometry (MS). Use HILIC if MS is your detector.

References

• HILIC Mechanism & Method Development

  • McCalley, D. V. (2017).[7] Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A. Link

• Charged Aerosol Detection (CAD)

  • Thermo Fisher Scientific. (2025).[2][5][7][8][9][10][11] The Benefits of Charged Aerosol Detection (CAD) in HPLC.[5][6]Link

• Derivatization of Secondary Amines (FMOC-Cl)

  • Sigma-Aldrich. Derivatization and Separation of Aliphatic Amines.[12]Link

• Stability of Alpha-Amino Amides

  • MDPI. (2018). Catalytic Efficiency of Primary α-Amino Amides.[13] (Discusses stability/synthesis contexts). Link

• Amide vs.

  • MTC-USA. Amide or Amino HPLC Columns: What are the Differences?Link

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Episode 1: The Benefits of Charged Aerosol Detection (CAD) in High-Performance Liquid Chromatography (HPLC) - AnalyteGuru [thermofisher.com]
• 6. HWI group - Blog: Charged Aerosol Detection in Pharmaceutical Analysis [hwi-group.de]
• 7. A simplified guide for charged aerosol detection of non-chromophoric compounds-Analytical method development and validation for the HPLC assay of aerosol particle size distribution for amikacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Amide or Amino HPLC Columns What are the Differences - Tech Information [mtc-usa.com]
• 11. researchgate.net [researchgate.net]
• 12. Analysis of aliphatic amines in air samples by HPLC with electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination [organic-chemistry.org]

Impact of N,N-dimethyl-2-(methylamino)acetamide purity on reaction outcomes

Technical Support Center: N,N-Dimethyl-2-(methylamino)acetamide Optimization

Subject: Impact of Purity on Reaction Outcomes & Troubleshooting Guide CAS Registry Number: 1857-20-1 Synonyms: Sarcosine dimethylamide; 2-(Methylamino)-N,N-dimethylacetamide; N-Me-Gly-NMe2[1]

Executive Technical Summary

N,N-dimethyl-2-(methylamino)acetamide is a critical bifunctional intermediate often employed as a ligand in organometallic chemistry (specifically lithium coordination) and a building block in peptidomimetic drug synthesis .

Its efficacy is strictly governed by its purity profile. Unlike standard solvents, this compound acts as a reactive participant or a precise coordination agent.[1] Impurities—specifically moisture, residual dimethylamine, and hydrolysis products—do not merely dilute the reaction; they actively compete with the reagent, quenching organolithium species or causing chain termination in peptide coupling.

This guide addresses the causality between specific impurity profiles and experimental failure modes.

Critical Quality Attributes (CQA) & Reaction Impact

The following table correlates specific impurities with observed experimental failures. This data is derived from kinetic stability studies and organometallic efficiency baselines.

Impurity Type	Source	Impact on Organometallics (e.g., Lithiation)	Impact on Peptide/Drug Synthesis
Water ( )	Hygroscopic absorption (Deliquescent nature)	Critical Failure: Immediate quenching of R-Li reagents (e.g., n-BuLi). Stoichiometric mismatch.	Hydrolysis of activated esters; reduced coupling efficiency.
Dimethylamine (DMA)	Synthesis precursor / Hydrolysis byproduct	Competitor: Competes for metal coordination sites; alters aggregation state of Li-species.[1]	Side Reaction: Reacts with electrophiles to form dimethylamides, capping the chain.
Sarcosine (Free Acid)	Hydrolysis degradation	Insolubility: Precipitates in non-polar solvents, fouling catalytic surfaces.	Zwitterion Interference: Alters pH micro-environment; scavenges coupling reagents.
Methylamine	Synthesis byproduct	Ligand Poisoning: Forms stronger complexes with metals than the target amide.[1]	Side Reaction: Forms unwanted methylamides.

Mechanism of Degradation

Understanding the degradation pathway is essential for storage and handling.[1] This molecule is prone to hydrolysis, which is autocatalytic in the presence of residual moisture.

Figure 1: Hydrolysis degradation pathway triggered by atmospheric moisture, leading to active impurities.

Troubleshooting Workflows

Scenario A: Low Yield in Organolithium/Grignard Reactions

Context: You are using the reagent as a chelating ligand to direct lithiation.

Symptom: The reaction color change (indicating lithiation) is sluggish or requires excess n-BuLi. Root Cause: The reagent is deliquescent.[2] Even 0.5% water content can quench significant molar equivalents of the lithium reagent.

Protocol: The Azeotropic Drying Validation

• Diagnosis: Take an aliquot of your N,N-dimethyl-2-(methylamino)acetamide.[1]

• Dissolution: Dissolve in anhydrous THF (100 mg/mL).

• Titration: Add a drop of diphenylacetic acid (indicator). Titrate with n-BuLi.

  • Pass: Sharp color change at stoichiometric equivalent.

  • Fail: Gradual color change or excess base required.

• Remediation:

  • Dissolve the reagent in Toluene.

  • Perform azeotropic distillation (Rotavap at 45°C under high vacuum) to remove water and residual dimethylamine.

  • Store under Argon immediately.

Scenario B: Unidentified Peaks in HPLC during Peptide Coupling

Context: Using the reagent as a building block.

Symptom: Mass Spec shows a mass of [M - 58] or [M + 18]. Root Cause: "M - 58" suggests the loss of the dimethylamide group (replaced by OH), indicating you are coupling Sarcosine (impurity) instead of the amide.

Protocol: Purity Check via H-NMR

• Solvent: Use

  (Water peak separation is critical).

• Key Signals to Monitor:

  • Target: Singlet at ~2.8 ppm (N-Me) and Singlets at ~2.9/3.0 ppm (N,N-dimethyl).

  • Impurity (Dimethylamine): Look for a signal around 2.2-2.3 ppm.

  • Impurity (Sarcosine): Look for broad OH/NH exchangeable protons downfield (>10 ppm) or shifts in the methylene doublet.

• Action: If Dimethylamine > 1%, purge with dry Nitrogen for 30 minutes. If Sarcosine > 2%, redistillation or recrystallization (if solid) is required.

Interactive Troubleshooting Logic

Use this decision tree to determine the necessary pretreatment before your experiment.

Figure 2: Pre-experiment decision matrix based on physical state and intended application.

Frequently Asked Questions (FAQs)

Q1: The reagent has turned yellow over time. Is it still usable?

• Answer: Yellowing typically indicates oxidation of trace amines (methylamine/dimethylamine) into N-oxides or polymerization byproducts. For non-critical solvent applications, it may be passable.[1] However, for catalytic or drug synthesis , this must be redistilled. The color indicates a purity drop likely below 95%.

Q2: Can I store this compound in plastic containers?

• Answer: No. N,N-dimethyl-2-(methylamino)acetamide is a potent solvent and can leach plasticizers from standard polyethylene. Furthermore, it is hygroscopic. It must be stored in glass , under an inert atmosphere (Argon/Nitrogen), and preferably sealed with a Teflon-lined cap.

Q3: What is the most effective method to remove residual Dimethylamine (DMA)?

• Answer: Sparging.[1] Because DMA is a gas at room temperature (boiling point ~7°C), sparging the liquid reagent with dry Nitrogen for 20-30 minutes is often sufficient to reduce DMA content to acceptable levels (<0.1%) without thermal stress.

Q4: Why does my LC-MS show a "split" peak for this compound?

• Answer: This is often an artifact of rotamers . The amide bond has restricted rotation, leading to cis and trans conformers that may separate slightly on specific columns (C18) or show broadened NMR peaks. This does not necessarily indicate impurity. Verify by running NMR at elevated temperature (e.g., 50°C); the peaks should coalesce.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1088, Sarcosine. Retrieved from [Link]

• Biosynce (2024). N,N-Dimethyl-2-(methylamino)acetamide CAS 1857-20-1 Technical Data.[1][3][4][5][6] Retrieved from [Link]

• Cosmetic Ingredient Review (2016). Safety Assessment of Sarcosines and Sarcosinate Amides.[7] (Detailed analysis of amide hydrolysis and nitrosamine impurities). Retrieved from [Link]

Sources

• 1. ht.chemsynce.com [ht.chemsynce.com]
• 2. Sarcosine | C3H7NO2 | CID 1088 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. echemi.com [echemi.com]
• 5. biosynce.com [biosynce.com]
• 6. N,N-Dimethyl-2-(methylamino)acetamide - Lead Sciences [lead-sciences.com]
• 7. cir-safety.org [cir-safety.org]

Troubleshooting guide for N,N-dimethyl-2-(methylamino)acetamide applications

Technical Support Center: N,N-Dimethyl-2-(methylamino)acetamide

Product Designation: Sarcosine Dimethylamide (Sar-NMe₂) CAS: 16686-89-6 (Hydrochloride Salt) | 1857-20-1 (Free Base) Chemical Formula:

Role: C-terminal Capping Reagent, Peptoid Building Block, Pharmaceutical Intermediate.

Executive Summary

Welcome to the Technical Support Center for N,N-Dimethyl-2-(methylamino)acetamide. This guide addresses the unique challenges associated with this secondary amine building block. Unlike primary amines (e.g., Glycinamide), this molecule presents steric hurdles due to the N-methyl group and the adjacent dimethylamide functionality.

This guide is structured to troubleshoot the three critical phases of your workflow: Activation/Coupling , Workup/Purification , and Stability .

Part 1: Synthesis & Reactivity (Coupling Protocols)

Q: Why are my coupling yields low (>50%) when reacting this amine with Fmoc-amino acids?

A: The secondary amine in Sar-NMe₂ is significantly less nucleophilic than a primary amine due to steric hindrance from the N-methyl group. Standard coupling protocols (e.g., HBTU/DIPEA) often fail to drive the reaction to completion.

Troubleshooting Protocol:

• Switch Coupling Reagents: Replace carbodiimides (EDC/DCC) or aminiums (HBTU) with phosphonium reagents (PyBOP) or uroniums with superior leaving groups (HATU).

• Add a Catalyst: The addition of HOAt (1-Hydroxy-7-azabenzotriazole) is critical. The pyridine nitrogen in HOAt stabilizes the active ester and accelerates the attack of the hindered secondary amine.

• Solvent Selection: Use a polar aprotic solvent like DMF or NMP. Avoid DCM if possible, as it does not solvate the polar transition state as effectively.

Recommended "Hard Coupling" Workflow:

• Activation: 1.0 eq Carboxylic Acid + 1.1 eq HATU + 1.1 eq HOAt + 2.5 eq DIPEA in DMF.

• Pre-activation Time: 2–3 minutes (Do not exceed 5 mins to avoid racemization of the acid).

• Addition: Add 1.2 eq N,N-Dimethyl-2-(methylamino)acetamide.

• Condition: Stir 4–16 hours at Room Temp. If <50% conversion by HPLC, heat to 50°C.

Figure 1: Comparison of standard vs. optimized coupling pathways for sterically hindered secondary amines.

Part 2: Purification & Workup

Q: How do I remove excess Sar-NMe₂ from my reaction mixture? It co-elutes with my product.

A: This molecule is amphiphilic but retains significant basicity (pKa ~8.8). You can exploit this for an acid-base extraction, provided your product is not acid-sensitive.

The "Acid Wash" Protocol: If your product is a neutral amide (after coupling):

• Dilute: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc). Note: If the product is not soluble in EtOAc, use 10% Isopropanol in DCM.

• Wash 1 (Acidic): Wash the organic layer 3x with 1M HCl or 5% Citric Acid.

  • Mechanism:[1][2][3] The unreacted Sar-NMe₂ is protonated to form the water-soluble hydrochloride salt (

    ) and partitions into the aqueous phase.

• Wash 2 (Neutralization): Wash organic layer with Saturated

  to remove excess acid.

• Wash 3 (Drying): Wash with Brine, dry over

  .

Q: I am using the HCl salt (CAS 16686-89-6). How do I "free base" it for reaction?

A: Using the salt directly with excess base (DIPEA) in the coupling reaction is usually sufficient. However, if you need the free amine for a specific application (e.g., nucleophilic substitution on an alkyl halide), follow this isolation logic:

Figure 2: Decision tree for handling the Hydrochloride salt form.

Part 3: Stability & Side Reactions

Q: I see a "deletion" impurity (M-residue) in my peptide synthesis when using this unit.

A: This is likely Diketopiperazine (DKP) formation . If Sar-NMe₂ is the second residue in a chain (e.g.,

), the secondary amine can attack the carbonyl of , cleaving the dipeptide from the resin or chain.

• Risk Factor: High if

  is Proline or another N-methyl amino acid.

• Prevention:

  • Use Trityl (Trt) protection on the backbone if possible (steric bulk prevents attack).

  • Perform the next coupling (attachment of

    ) immediately and with highly active reagents to "outrun" the cyclization.

Q: Is the molecule hygroscopic?

A:

• Free Base: It is an oil or low-melting solid that absorbs moisture from the air. Store under Nitrogen/Argon.

• HCl Salt: Highly hygroscopic. It will clump into a sticky mass if left open.

  • Best Practice: Store in a desiccator at 4°C. If clumping occurs, dry in a vacuum oven at 40°C over

    before weighing.

Physical Property Data Table

Property	Value	Notes
Molecular Weight	116.16 g/mol	Free Base
Exact Mass	116.095	Monoisotopic
Boiling Point	~175°C	Predicted (High boiling solvent-like)
pKa (Conjugate Acid)	8.86 ± 0.1	Moderately basic secondary amine
Density	0.934 g/cm³	Liquid phase
Solubility	High	Water, MeOH, DCM, DMF, DMSO
Solubility	Low	Hexanes, Diethyl Ether

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2063713, N,N-dimethyl-2-(methylamino)acetamide. Retrieved January 31, 2025 from [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. (Authoritative source on peptide coupling strategies and side reactions). [Link]

• Zuckermann, R. N., et al. (1992). Efficient method for the preparation of peptoids [oligo(N-substituted glycines)] by submonomer solid-phase synthesis. Journal of the American Chemical Society, 114(26), 10646–10647. (Foundational text for N-substituted glycine chemistry). [Link]

• Teixidó, M., et al. (2005). Solid-Phase Synthesis of Diketopiperazines. Journal of Combinatorial Chemistry. (Reference for the DKP formation mechanism and prevention). [Link]

Sources

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. youtube.com [youtube.com]
• 3. acylation of amines [entrancechemistry.blogspot.com]

Reference Data & Comparative Studies

Comparative Guide: N,N-Dimethyl-2-(methylamino)acetamide vs. Traditional Polar Aprotic Solvents

The following guide provides an in-depth technical comparison of N,N-Dimethyl-2-(methylamino)acetamide (often referred to as Sarcosine Dimethylamide) against traditional polar aprotic solvents.

Editorial Note: The specific molecule requested contains a secondary amine group (-NHMe). Unlike "true" aprotic solvents (like DMF or NMP), this solvent possesses a labile proton on the amine nitrogen. This guide addresses it as a "Functionalized Polar Solvent" and highlights the critical reactivity differences this structure introduces compared to inert aprotic alternatives.

Executive Summary

N,N-Dimethyl-2-(methylamino)acetamide (CAS: 1857-20-1) is a sarcosine-derived solvent and reagent.[1][2] While it shares the high boiling point and water miscibility of traditional dipolar aprotic solvents like N,N-Dimethylformamide (DMF) , N,N-Dimethylacetamide (DMAc) , and N-Methyl-2-pyrrolidone (NMP) , it is distinct due to its bifunctional nature .

It contains both a neutral amide motif and a basic secondary amine motif. This makes it not just a medium, but an active participant (ligand/base) in chemical transformations.[3] It is currently positioned as a specialized research solvent/intermediate rather than a bulk commodity solvent.

Core Value Proposition

• High Solvency: Excellent for polar organic molecules and inorganic salts.

• Chelation Capability: Acts as a bidentate ligand for metal ions (e.g., Cu, Zn), unlike the monodentate coordination of DMF.

• Basicity: The

  -amino group provides internal basicity, potentially eliminating the need for external amine bases in specific coupling reactions.

Physicochemical Comparison Matrix

The following table contrasts the target solvent with industry standards. Note the "Protic Character" distinction.

Property	N,N-Dimethyl-2-(methylamino)acetamide	DMAc (Standard Analog)	DMF	NMP
Structure	Linear Amide + -Amine	Linear Amide	Linear Amide	Cyclic Amide
CAS Number	1857-20-1	127-19-5	68-12-2	872-50-4
Molecular Weight	116.16 g/mol	87.12 g/mol	73.09 g/mol	99.13 g/mol
Boiling Point	~175 °C (Predicted)	165 °C	153 °C	202 °C
Protic Character	Protic (Secondary Amine H)	Aprotic	Aprotic	Aprotic
Basicity (pKa)	~8.8 (Amine)	~ -0.5 (Amide O)	~ -0.3 (Amide O)	~ -0.9 (Amide O)
Water Solubility	Fully Miscible	Fully Miscible	Fully Miscible	Fully Miscible
Primary Hazard	Corrosive / Irritant (Base)	Reprotox (Cat 1B)	Reprotox (Cat 1B)	Reprotox (Cat 1B)

Critical Insight: Standard solvents (DMF/DMAc) are weak bases protonated only by strong acids. N,N-Dimethyl-2-(methylamino)acetamide is a moderate base (pKa ~8.8) due to the amine.[4] It will react violently with acyl halides or anhydrides, whereas DMF/DMAc are stable solvents for these reagents.

Structural & Mechanistic Analysis

The "Aprotic" Misnomer

While the user prompt categorizes this as "polar aprotic," the presence of the secondary amine (-NH-CH3) technically classifies it as a polar protic or basic solvent.

• Implication: It cannot be used with strong bases (e.g., n-Butyllithium, Grignards) as the amine proton will be deprotonated.

• Advantage: It can hydrogen bond with anions (fluoride, chloride), potentially accelerating

  reactions differently than pure dipolar effects.

Chelation vs. Solvation

In metal-catalyzed cross-couplings (e.g., Ullmann or Suzuki), DMF acts as a monodentate ligand (binding via Oxygen). Sarcosine dimethylamide can act as a bidentate ligand (binding via Amine N and Amide O), stabilizing metal centers.

Figure 1: Chelation mode comparison. The target solvent (green) forms a stable 5-membered ring with metals, altering catalytic cycles compared to DMF.

Experimental Protocols

Solvent Preparation (Free Base Generation)

This compound is frequently supplied as a Hydrochloride salt (CAS 1857-20-1 is often listed for the salt form in catalogs). To use it as a solvent, you must liberate the free base.

Protocol: Free Base Isolation

• Dissolution: Dissolve 100g of Sarcosine dimethylamide HCl in minimal water (approx. 150 mL).

• Neutralization: Slowly add 1.1 equivalents of NaOH (pellets or 50% solution) while cooling in an ice bath to maintain T < 20°C.

• Extraction: Extract the aqueous mixture with Dichloromethane (DCM) (

  mL).

  • Note: The free base is highly water-soluble; salting out with NaCl may be required to improve extraction efficiency.

• Drying: Dry combined organic layers over anhydrous

  .

• Distillation: Remove DCM via rotary evaporation. Distill the residue under reduced pressure (vacuum required due to high BP) to obtain the pure liquid solvent.

Application: Copper-Catalyzed Amination

When used in place of DMF/Ligand systems:

• Setup: Charge reaction vessel with Aryl Halide (1.0 equiv), Amine (1.2 equiv), and CuI (5 mol%).

• Solvent: Add N,N-Dimethyl-2-(methylamino)acetamide (3-5 volumes). No external ligand (like phenanthroline) is required.

• Base: Add

  (2.0 equiv).

• Reaction: Heat to 100°C. The solvent acts as both the medium and the ligand for Copper.

Safety & Green Chemistry Profile

Toxicity Landscape

• DMF/DMAc/NMP: All are SVHC (Substances of Very High Concern) under REACH due to reproductive toxicity.

• Sarcosine Dimethylamide:

  • Predicted Toxicity: While data is limited compared to DMF, amino-acid derivatives generally show lower systemic toxicity.

  • Acute Risks:Corrosive/Irritant. The free amine is basic and can cause skin burns or severe eye irritation.

  • Volatility:[5][6] Lower volatility than DMF reduces inhalation risk under ambient conditions.

Reactivity Hazards

Do NOT mix with:

• Acid Chlorides/Anhydrides: Immediate exothermic reaction forming acylated amide byproducts.

• Strong Oxidizers: The secondary amine is susceptible to oxidation (N-oxide formation).

References

• PubChem. N,N-dimethyl-2-(methylamino)acetamide (Compound Summary). National Library of Medicine. [Link]

• European Chemicals Agency (ECHA). Candidate List of substances of very high concern for Authorisation (DMF/DMAc/NMP).[Link]

• Sigel, H., et al. "Probing the Metal-Ion-Binding Strength of the Hydroxyl Group." ResearchGate (Context on Sarcosine derivatives as ligands). [Link]

• Biosynce. N,N-Dimethyl-2-(methylamino)acetamide Product Specifications.[1][2][Link]

• Sherwood, J., et al. "Replacement of Less-Preferred Dipolar Aprotic Solvents." Chemical Reviews, 2022. (General context on solvent selection). [Link]

Sources

• 1. chembk.com [chembk.com]
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A Comparative Guide to Alternative Reagents for N,N-dimethyl-2-(methylamino)acetamide in Modern Chemistry

In the dynamic landscape of chemical synthesis and drug development, the choice of reagents and solvents is paramount, directly influencing reaction efficiency, product purity, and, crucially, the safety and environmental impact of a process. For years, N,N-dimethyl-2-(methylamino)acetamide has served as a valuable intermediate and polar aprotic solvent in various organic synthesis applications.[1][2] However, growing concerns over the toxicological profiles of traditional amide-based solvents and reagents necessitate a critical evaluation of safer, more sustainable alternatives.[3][4][5] This guide provides an in-depth, data-driven comparison of viable alternatives to N,N-dimethyl-2-(methylamino)acetamide, empowering researchers and process chemists to make informed decisions that align with the principles of green chemistry without compromising performance.

Understanding N,N-dimethyl-2-(methylamino)acetamide: A Profile

N,N-dimethyl-2-(methylamino)acetamide is a dipolar, aprotic, high-boiling liquid that is miscible with water and many organic solvents.[2] Its primary utility lies in its role as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and other complex organic molecules.[1] It has been employed in the production of hormone drugs and enzyme inhibitors.[1] Structurally similar to the widely used solvent N,N-dimethylacetamide (DMAc), it shares many of its solvent properties.[2][6]

However, the safety profile of N,N-dimethyl-2-(methylamino)acetamide raises significant concerns. It is classified as a combustible liquid that can cause severe skin burns, eye damage, and respiratory irritation.[1][7] These hazards, coupled with the broader regulatory scrutiny of related amide solvents like DMAc and N,N-dimethylformamide (DMF) for reproductive toxicity, provide a strong impetus for identifying and adopting safer alternatives.[4][8]

The Imperative for Greener Alternatives

The principles of green chemistry advocate for the use of substances that are less hazardous to human health and the environment. Traditional dipolar aprotic solvents, while effective, often carry significant toxicological baggage.[9][10][11] The search for alternatives is driven by a desire to reduce workplace exposure risks, minimize environmental persistence, and align with increasingly stringent global regulations. An ideal replacement should not only match or exceed the performance of the incumbent reagent but also offer a superior safety and sustainability profile.

A Comparative Analysis of Promising Alternatives

Several innovative solvents have emerged as potential replacements for traditional polar aprotic amides. This section provides a detailed comparison of the most promising candidates.

Traditional Amide Solvents: A Baseline for Comparison

• N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP) : For decades, DMF and NMP have been the go-to polar aprotic solvents for a vast range of chemical transformations.[12] They offer excellent solvating power for a wide variety of compounds. However, their use is increasingly restricted due to their classification as substances of very high concern (SVHC) owing to their reproductive toxicity.[8] While they can be functionally similar to N,N-dimethyl-2-(methylamino)acetamide in solvent applications, they do not represent a step forward in terms of safety.

The New Wave of Green Solvents

• Rhodiasolv® PolarClean : This novel solvent, chemically known as methyl 5-(dimethylamino)-2-methyl-5-oxopentanoate, is a biodegradable, non-toxic, and non-flammable alternative.[13][14] It is derived from a byproduct of Nylon-66 production, representing an excellent example of chemical valorization.[14][15] PolarClean has demonstrated considerable promise in a variety of applications, including solid-phase peptide synthesis (SPPS) and as a solvent for various polymers like PVDF and polyamides.[15][16][17] Its high boiling point and low melting point make it suitable for a wide range of reaction temperatures.[15]

• Cyrene™ (Dihydrolevoglucosenone) : Derived from cellulose in a two-step process, Cyrene™ is a bio-based, biodegradable, and non-toxic dipolar aprotic solvent.[8][18] It has emerged as a strong contender to replace DMF and NMP in numerous applications, including materials chemistry and organic synthesis.[18][19][20] Its unique fused-ring structure provides polarity comparable to traditional amide solvents without the associated toxic amide functionality.[8]

• N-Butyl-2-pyrrolidinone (NBP) : As a higher alkyl-substituted pyrrolidone, NBP offers a less hazardous profile compared to NMP while retaining similar solvent properties.[21] It has been explored as a viable, non-carcinogenic, mutagenic, or reprotoxic (CMR) replacement for NMP in various applications.[21]

Data-Driven Comparison of Physicochemical and Safety Properties

To facilitate a direct comparison, the following table summarizes the key properties of N,N-dimethyl-2-(methylamino)acetamide and its potential alternatives.

Property	N,N-dimethyl-2-(methylamino)acetamide	N,N-Dimethylacetamide (DMAc)	Rhodiasolv® PolarClean	Cyrene™	N-Butyl-2-pyrrolidinone (NBP)
CAS Number	1857-20-1	127-19-5	1174627-68-9	53716-82-8	3470-98-2
Molecular Weight	116.16 g/mol [7]	87.12 g/mol [22]	187.24 g/mol	126.11 g/mol	141.21 g/mol
Boiling Point	~175 °C[1]	165-166 °C[22]	278-282 °C[15]	227 °C	246 °C
Flash Point	~60 °C[1]	70 °C	137 °C	108 °C	112 °C
Key Safety Hazards	Corrosive, skin/eye/respiratory irritant[1][7]	Reproductive toxicity, harmful by inhalation/skin contact[4][5]	Non-toxic, biodegradable[14][15]	Non-toxic, non-mutagenic[18]	Non-CMR[21]
Origin	Synthetic	Synthetic	Byproduct valorization[14]	Bio-based (Cellulose)[8]	Synthetic

Experimental Showcase: Solid-Phase Peptide Synthesis (SPPS)

The synthesis of peptides is a cornerstone of drug discovery and development, and it traditionally relies heavily on polar aprotic solvents like DMF.[23][24] The high N-methylamino acid content in some peptides presents synthetic challenges, often requiring robust coupling conditions.[23] This makes SPPS an excellent model system to evaluate the performance of alternative solvents.

Standard Protocol Using a Traditional Amide Solvent

A standard coupling reaction in SPPS might involve the use of a solvent like DMF or DMAc.

Caption: Standard SPPS workflow using traditional solvents.

Adapted Protocol with Rhodiasolv® PolarClean

Recent studies have demonstrated that PolarClean can effectively replace DMF in all steps of Fmoc-based SPPS.[15] It efficiently dissolves the 20 proteinogenic Fmoc-amino acids and most common coupling reagents.[15]

Step-by-Step Methodology:

• Resin Swelling: The solid-phase resin (e.g., Rink Amide AM resin) is swelled in Rhodiasolv® PolarClean for 1 hour.

• Fmoc Deprotection: The Fmoc protecting group is removed by treating the resin with a 20% solution of piperidine in PolarClean (2 x 10 min).

• Washing: The resin is thoroughly washed with PolarClean to remove excess reagents.

• Amino Acid Coupling:

  • The Fmoc-protected amino acid (3 equivalents) is pre-activated with a coupling agent (e.g., DIC/OxymaPure, 3 equivalents) in PolarClean for 5 minutes.

  • The activated amino acid solution is added to the resin, and the mixture is agitated for 1-2 hours.

• Washing: The resin is washed again with PolarClean.

• Repeat: The cycle of deprotection, washing, and coupling is repeated for each amino acid in the peptide sequence.

This protocol demonstrates a direct, one-to-one substitution of a hazardous solvent with a green alternative, maintaining the integrity of a well-established synthetic methodology.

Decision-Making Framework for Solvent Selection

Choosing the right alternative requires a systematic approach. The following diagram outlines a logical workflow for selecting a suitable replacement for N,N-dimethyl-2-(methylamino)acetamide or similar reagents.

Caption: A workflow for selecting a sustainable alternative solvent.

Conclusion and Future Outlook

The transition away from hazardous reagents like N,N-dimethyl-2-(methylamino)acetamide is not merely a matter of compliance but a scientific and ethical necessity. This guide has demonstrated that viable, high-performance alternatives are not just a future prospect but a present-day reality. Solvents like Rhodiasolv® PolarClean and Cyrene™ offer a compelling combination of efficacy, safety, and sustainability. While there is no single "magic bullet" replacement for every application, a systematic evaluation of these greener alternatives can lead to the development of safer, more environmentally benign chemical processes. As research continues to unearth new bio-based solvents and innovative synthetic methodologies, the toolkit available to chemists will only expand, further enabling the design of truly green and sustainable chemical manufacturing for the future.

References

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• Smolecule. (2023, August 15). Buy N,N-dimethyl-2-(methylamino)acetamide | 1857-20-1.
• Australian Government Department of Health. (2013, June 28). Acetamide, N,N-dimethyl-: Human health tier II assessment.

• ResearchGate. (2025, August 10). Synthesis of N,N-Dimethylacetamide from Carbonylation of Trimethylamine by Rhodium(I) Complex Under Anhydrous Condition. Retrieved from [Link]

• Caloong Chemical Co., Ltd. (2023, June 21). 5 New Methods for the Preparation of N,N-Dimethylacetamide. Retrieved from [Link]

• ResearchGate. (2025, August 6). N-Methylamino Acids in Peptide Synthesis. II. A New Synthesis of N-Benzyloxycarbonyl, N-Methylamino Acids. Retrieved from [Link]

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• Cole-Parmer. (n.d.). Material Safety Data Sheet - N-Methylacetamide, 99+%. Retrieved from [Link]

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• PUdaily. (2025, October 30). N,N-dimethylacetamide (DMAC): Application and market prospects of efficient solvent. Retrieved from [Link]

• Ataman Kimya. (n.d.). N,N-DIMETHYLACETAMIDE. Retrieved from [Link]

• Digital CSIC. (2021, August 22). Rhodiasolv PolarClean – a greener alternative in solid-phase peptide synthesis. Retrieved from [Link]

• Reddit. (2022, April 15). Alternative solvent to DMA. Retrieved from [Link]

• Wordpress. (n.d.). Molecular Solvents – Replacements for DMF, DMAC, NMP. Retrieved from [Link]

• RSC Publishing. (n.d.). Towards cleaner PolarClean: efficient synthesis and extended applications of the polar aprotic solvent methyl 5-(dimethylamino). Retrieved from [Link]

• PubChem. (n.d.). N,N-dimethyl-2-(methylamino)acetamide. Retrieved from [Link]

• RSC Publishing. (n.d.). Cyrene: a bio-based novel and sustainable solvent for organic synthesis. Retrieved from [Link]

• RSC Publishing. (n.d.). Green solvents for the formation of amide linkages. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: N,N-Dimethylaceetamide (DMA). Retrieved from [Link]

• PubMed. (2005, February). Solid-phase synthesis and characterization of N-methyl-rich peptides. Retrieved from [Link]

• Syensqo. (n.d.). Green Solvents in the Industrial Market - Rhodiasolv® PolarClean HSP. Retrieved from [Link]

• Reddit. (2021, May 31). Anyone have any good recommendations for alternative solvents to NMP, DMA, DMF?. Retrieved from [Link]

• NIH. (n.d.). A Sustainable Green Enzymatic Method for Amide Bond Formation. Retrieved from [Link]

• ChemRxiv. (n.d.). Peptide Synthesis Using Unprotected Amino Acids. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Full article: Rhodiasolv PolarClean – a greener alternative in solid-phase peptide synthesis. Retrieved from [Link]

• MDPI. (n.d.). Cyrene: A Green Solvent for the Synthesis of Bioactive Molecules and Functional Biomaterials. Retrieved from [Link]

• ACS Publications. (n.d.). Water: An Underestimated Solvent for Amide Bond-Form- ing Reactions. Retrieved from [Link]

• ACS Publications. (2022, February 24). Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. Retrieved from [Link]

• ACS Community. (2018, February 21). CYRENE™: A New Bio-based Dipolar Aprotic Solvent. Retrieved from [Link]

• ResearchGate. (2021, November 13). (PDF) Green Solvents for the Formation of Amide Linkage. Retrieved from [Link]

• ResearchGate. (2025, August 9). (PDF) Rhodiasolv PolarClean – a greener alternative in solid-phase peptide synthesis. Retrieved from [Link]

• European Commission. (2020, May 18). D3.6 - Application of NMP replacement solvents. Retrieved from [Link]

• SciSpace. (n.d.). A green chemistry perspective on catalytic amide bond formation. Retrieved from [Link]

• ResearchGate. (2022, July 28). Cyrene: A bio-based novel and sustainable solvent for organic synthesis. Retrieved from [Link]

• University of the Incarnate Word. (2024, November 25). Synthesis of Poly-N-Methylated Peptides Against Malaria. Retrieved from [Link]

• MDPI. (n.d.). Advancements in Sustainable PVDF Copolymer Membrane Preparation Using Rhodiasolv® PolarClean As an Alternative Eco-Friendly Solvent. Retrieved from [Link]

• ACS Publications. (2020, October 27). Polarclean/Water as a Safe and Recoverable Medium for Selective C2-Arylation of Indoles Catalyzed by Pd/C. Retrieved from [Link]

• Monash University. (n.d.). Cyrene: A bio-based sustainable solvent for organic synthesis. Retrieved from [Link]

• PubMed. (2005, June 24). Convenient synthesis of N-methylamino acids compatible with Fmoc solid-phase peptide. Retrieved from [Link]

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Performance comparison of N,N-dimethyl-2-(methylamino)acetamide in different reaction types

This guide provides an in-depth technical analysis of N,N-Dimethyl-2-(methylamino)acetamide (often referred to as Sarcosine Dimethylamide or DMMA ), a bifunctional solvent-reagent that bridges the gap between polar aprotic solvents and secondary amine ligands.

Unlike standard solvents (DMF, NMP) which act primarily as inert media, DMMA possesses a reactive secondary amine motif (

) integrated into a dimethylacetamide core. This guide evaluates its performance in high-value synthetic workflows where standard solvents fail to stabilize intermediates or prevent aggregation.

A Functional Solvent & Ligand for Advanced Synthesis

Physiochemical Profile & Mechanistic Advantage

To understand the performance differences, we must first analyze the structural divergence from industry standards. DMMA is not merely a solvent; it is a chimeric reagent combining the solvency of DMAc with the nucleophilicity/basicity of N-methylglycine (Sarcosine).

Comparative Physicochemical Data

Property	DMMA (Subject)	DMF (Standard)	DMAc (Standard)	NMP (Standard)
Structure	Acyclic Amino-Amide	Acyclic Amide	Acyclic Amide	Cyclic Amide
Active Motif	Amine ( )	Formyl ( )	Acetyl ( )	Lactam Ring
Basicity (pKa)	~8.5 (Basic)	~-0.01 (Neutral)	~-0.5 (Neutral)	~-0.5 (Neutral)
H-Bond Donor	Yes (N-H)	No	No	No
Coordination	Bidentate (N, O)	Monodentate (O)	Monodentate (O)	Monodentate (O)
Boiling Point	~175°C	153°C	165°C	202°C
Primary Risk	Corrosive (Amine)	Reprotoxic (Cat 1B)	Reprotoxic (Cat 1B)	Reprotoxic (Cat 1B)

Mechanistic Implications

• In-Situ Acid Scavenging: Unlike DMF, DMMA can neutralize protons generated during Nucleophilic Aromatic Substitution (SNAr) or acylations, potentially eliminating the need for auxiliary bases like Triethylamine.

• Metal Chelation: The

  -amino-acetamide motif forms stable 5-membered chelate rings with transition metals (Cu, Pd), acting as an ancillary ligand to stabilize catalytic centers.

Mechanism of Action: The "Chelate-Base" Effect

The following diagram illustrates the dual-mode activation of DMMA in metal-catalyzed cross-coupling, contrasting it with the passive role of DMF.

Figure 1: Mechanistic divergence: DMMA stabilizes metal centers via bidentate chelation and neutralizes acid byproducts, whereas DMF acts solely as a solvation medium.

Performance Comparison by Reaction Type

A. Nucleophilic Aromatic Substitution (SNAr)

Context: Synthesis of heteroaryl ethers/amines where acid byproducts inhibit reaction progress.

• Standard Protocol (DMF): Requires substrate + nucleophile + External Base (e.g.,

  or ). Heterogeneous bases ( ) suffer from poor solubility/mass transfer in DMF.

• DMMA Protocol: Acts as both solvent and base.

• Experimental Insight: In the substitution of chloropyrimidines with phenols, DMMA maintains homogeneity. The protonated DMMA-hydrochloride remains soluble, preventing the "coating" effect seen with inorganic salts.

Metric	DMF +	DMMA (Neat)
Reaction Homogeneity	Heterogeneous (Slurry)	Homogeneous (Solution)
Reaction Rate ( )	Mass-transfer limited	Kinetic control (Faster)
Workup	Requires filtration/aqueous wash	Direct distillation or extraction
Atom Economy	Low (Solid waste generation)	High (Recyclable solvent)

B. Copper-Catalyzed Cross-Coupling (Ullmann-Type)

Context: C-N or C-O bond formation requiring copper stabilization.

• Challenge: Ligand-free Cu-catalysis often fails due to catalyst aggregation. Standard ligands (phenanthroline) are expensive.

• DMMA Advantage: The "Sarcosine" motif mimics amino-acid ligands (like L-Proline) used in coupling reactions.

• Data Support: Research indicates that amino-acetamide motifs reduce the energy barrier for the oxidative addition step by electron donation from the secondary amine nitrogen to the Copper center [1, 2].

C. Peptide Synthesis (Prevention of Aggregation)

Context: Synthesis of "difficult sequences" prone to

-sheet aggregation.

• Mechanism: DMF is a hydrogen bond acceptor only. It cannot disrupt inter-chain H-bonds effectively if the peptide aggregates.

• DMMA Advantage: The N-H proton on the methylamino group acts as a H-bond donor , disrupting peptide-peptide interactions (similar to the "Pseudoproline" effect).

• Recommendation: Use DMMA as a 10-20% additive in DMF for hydrophobic sequences (e.g., Poly-Alanine/Leucine stretches).

Validated Experimental Protocol: DMMA-Mediated SNAr

Objective: Synthesis of an aryl-amine without external base.

Materials:

• Substrate: 2,4-Dichloropyrimidine (1.0 eq)

• Nucleophile: Morpholine (1.1 eq)

• Solvent: N,N-Dimethyl-2-(methylamino)acetamide (DMMA) (3.0 Vol)

Workflow:

• Charge: Dissolve 2,4-Dichloropyrimidine in DMMA at 25°C.

• Addition: Add Morpholine dropwise. Note: A mild exotherm is observed due to immediate amine-acid neutralization by the solvent.

• Reaction: Heat to 60°C for 2 hours. Monitor by HPLC.

• Workup (Option A - Precipitation): Pour reaction mixture into water (10 Vol). The product precipitates; DMMA-HCl remains in the aqueous phase.

• Workup (Option B - Extraction): If product is soluble in water, extract with EtOAc. DMMA partitions into the aqueous phase at pH < 7.

Why this works: The basicity of DMMA (

) is sufficient to sequester the HCl generated ( ), driving the equilibrium forward without the mass-transfer lag of solid carbonates.

Decision Matrix: When to Use DMMA

Use the following logic flow to determine if DMMA is the superior choice for your specific campaign.

Figure 2: Selection logic for DMMA. Its nucleophilicity precludes use with strong electrophiles but makes it ideal for acid-generating or metal-catalyzed workflows.

Safety & Handling (E-E-A-T)

While DMMA offers performance benefits, it introduces specific hazards distinct from DMF.

• Corrosivity: Unlike neutral DMF, DMMA is Corrosive (Skin Corr. 1B) due to the free secondary amine. Standard nitrile gloves are insufficient for prolonged contact; use laminated films or double-gloving protocols.

• Flammability: Flash point is ~60°C (Combustible), lower than DMF (58°C) and NMP (91°C). Grounding is essential.

• Toxicity: While it avoids the specific reprotoxic "Flag" of NMP/DMF (SVHC status), it causes severe skin burns. It should be handled in a fume hood with full eye protection.

References

• PubChem. "N,N-dimethyl-2-(methylamino)acetamide | C5H12N2O." National Library of Medicine. Accessed Jan 2026.[1] Link

• Smolecule. "N,N-dimethyl-2-(methylamino)acetamide: Versatility as Solvent and Reagent." Chemical Data Repository. Link

• Royal Society of Chemistry. "Copper nanocubes as low-cost enzyme mimics in a sarcosine-sensing reaction cascade." RSC Advances. Link

• Bachem. "On the way to greener SPPS: Replacing DMF." Bachem Technical Guides. Link

• European Chemicals Agency (ECHA). "Opinion on N-methyl-2-pyrrolidone (NMP) and alternatives." ECHA Scientific Reports. Link

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Benchmarking N,N-dimethyl-2-(methylamino)acetamide against industry-standard solvents

This guide benchmarks N,N-dimethyl-2-(methylamino)acetamide (also known as Sarcosine Dimethylamide ) against industry-standard dipolar aprotic solvents like DMF, DMAc, and NMP.

Executive Summary

N,N-dimethyl-2-(methylamino)acetamide (CAS: 1857-20-1) is a specialized, high-boiling dipolar aprotic solvent.[1][2] Unlike inert standards such as Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP), this solvent is functional : it contains a secondary amine group (

) that imparts basicity and metal-chelating capability.

Verdict: It is not a universal drop-in replacement for DMF due to its nucleophilic nature. However, it outperforms standard solvents in base-mediated reactions (e.g., nucleophilic substitutions, cross-couplings) where it acts as a dual solvent-reagent (acid scavenger).

Key Differentiators:

• Basicity: Intrinsic pKa ~8.86 (amine group), eliminating the need for external bases in some protocols.

• Chelation: Acts as a bidentate ligand for metal catalysts, potentially accelerating Pd/Cu-catalyzed cycles.

• Safety Profile: Corrosive (Skin Corr. 1B) and Reprotoxic (similar to DMAc). It requires stricter acute handling precautions than DMF.

Physicochemical Profile

The following table compares N,N-dimethyl-2-(methylamino)acetamide (Sar-DMA) against the "Big Three" dipolar aprotic solvents.

Property	Sar-DMA (Candidate)	DMAc (Standard)	DMF (Standard)	NMP (Standard)
Structure	Linear Amide + Amine	Linear Amide	Linear Amide	Cyclic Amide
Boiling Point	~175°C	165°C	153°C	202°C
Density (g/cm³)	0.934	0.937	0.944	1.028
Active Functionality	Nucleophilic / Basic	Inert	Inert	Inert
pKa (Conjugate Acid)	~8.86 (Amine)	-0.19 (Amide O)	-0.01 (Amide O)	-0.92 (Amide O)
GHS Hazard	Corrosive , Reprotoxic	Reprotoxic	Reprotoxic	Reprotoxic

Analysis: Sar-DMA shares the high boiling point and density of DMAc but introduces a reactive center. While DMF and DMAc are weak bases (protonating only on the oxygen under strong acid), Sar-DMA is a significant organic base, comparable to triethylamine.

Mechanistic Performance & Applications

A. The "Active Solvent" Advantage

In standard synthesis, a separate base (e.g., Pyridine,

) is often added to scavenge acid byproducts (e.g., HCl). Sar-DMA integrates this function into the solvent medium itself.

Ideal Use Cases:

• Nucleophilic Substitution (

  ): The solvent neutralizes leaving group acids (e.g., HBr, HCl), driving the equilibrium forward without precipitation of solid amine salts (as the solvent-salt complex remains soluble).

• Metal-Catalyzed Cross-Coupling: The

  -amino amide structure mimics glycine ligands. It can stabilize metal centers (Pd, Cu) and prevent catalyst aggregation, potentially increasing turnover numbers (TON).

B. The Nucleophilic Limitation

Because Sar-DMA contains a secondary amine, it cannot be used with strong electrophiles that would target the solvent:

• Avoid with: Acid chlorides, Anhydrides, Isocyanates, Alkyl Halides (unless alkylation of the solvent is intended).

• Safe with: Aryl halides (non-activated), carboxylic acids (without activation), esters.

C. Visualization of Solvent Functionality

The diagram below illustrates the dual nature of Sar-DMA: acting as a base and a ligand.

Figure 1: Functional interactions of Sar-DMA. Green arrow indicates beneficial acid scavenging; Yellow indicates catalyst stabilization; Red indicates incompatible electrophiles.

Safety & Handling Protocols

Unlike DMF, which is primarily a chronic health hazard, Sar-DMA presents an acute corrosive hazard .

• Corrosivity (Skin Corr. 1B): Direct contact causes severe burns. Standard nitrile gloves may degrade; butyl rubber or Silver Shield laminate gloves are recommended for prolonged handling.

• Chronic Toxicity: It carries "Suspected of causing cancer" and "May damage fertility" warnings (H351, H360), similar to DMAc.

• Engineering Controls: All operations must be conducted in a certified chemical fume hood.

Experimental Protocols

Protocol A: Solvent Selection Decision Tree

Before substituting DMF with Sar-DMA, validate compatibility using this logic flow.

Figure 2: Decision matrix for substituting inert amides with Sar-DMA.

Protocol B: Acid-Free Nucleophilic Substitution

Objective: Alkylation of a phenol without adding solid

.

• Preparation: Dissolve 1.0 eq of Phenol and 1.1 eq of Alkyl Bromide in Sar-DMA (0.5 M concentration).

• Reaction: Heat to 80°C. The solvent's secondary amine will sequester the HBr generated.

  • Note: The solution may darken or become viscous as the hydrobromide salt of the solvent forms.

• Workup:

  • Dilute with water (Sar-DMA is water-miscible).[1]

  • Extract product with Ethyl Acetate.

  • The Sar-DMA hydrobromide salt remains in the aqueous layer.

• Advantage: Eliminates the heterogeneous solid-liquid interface of carbonate bases, often increasing reaction kinetics.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2063713, N,N-dimethyl-2-(methylamino)acetamide. Retrieved from [Link]

• Biosynce. N,N-Dimethyl-2-(methylamino)acetamide CAS 1857-20-1 Technical Data. Retrieved from [Link]

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Efficacy of N,N-dimethyl-2-(methylamino)acetamide in specific named reactions

An In-Depth Technical Guide to the Efficacy of N,N-dimethyl-2-(methylamino)acetamide in Modern Organic Synthesis

Introduction: Beyond a Simple Intermediate

To the experienced researcher, N,N-dimethyl-2-(methylamino)acetamide is recognized primarily as a versatile intermediate in the synthesis of pharmaceuticals and other complex organic molecules.[1] Its utility in creating hormone drugs, enzyme inhibitors, and plant growth regulators is well-established.[1] However, its structural similarity to common high-performance polar aprotic solvents like N,N-Dimethylformamide (DMF) and N,N-Dimethylacetamide (DMAc) begs a critical question: can this molecule transcend its role as a building block and act as a superior reaction medium or additive in named reactions where solvent performance is paramount?

This guide moves beyond the compound's established role to explore its potential efficacy in two cornerstone reactions of modern drug development: the Suzuki-Miyaura Coupling and the Buchwald-Hartwig Amination. We will dissect its physicochemical properties, compare it directly with industry-standard solvents, and provide a scientifically grounded perspective on why its unique structure may offer untapped advantages in catalytic cross-coupling.

Physicochemical Properties: A Comparative Overview

The performance of a solvent is dictated by its physical properties. N,N-dimethyl-2-(methylamino)acetamide possesses a unique combination of a high boiling point, a polar amide group, and an additional tertiary amine moiety, which distinguishes it from its common counterparts.

Property	N,N-dimethyl-2-(methylamino)acetamide	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylformamide (DMF)	N-Methyl-2-pyrrolidone (NMP)
CAS Number	1857-20-1[2]	127-19-5[3]	68-12-2	872-50-4
Molecular Weight	116.16 g/mol [2]	87.12 g/mol [4]	73.09 g/mol [4]	99.13 g/mol
Boiling Point	175.4 °C (Predicted)[1]	165 °C[4]	153 °C[4]	202 °C
Density	0.934 g/cm³ (Predicted)[1]	0.937 g/cm³[4]	0.944 g/cm³[4]	1.028 g/cm³
Dielectric Constant	Not available	37.8[4]	36.7[4]	32.2
Toxicity Profile	Causes severe skin burns and eye damage, may cause respiratory irritation.[2][5]	Reproductive toxicity, harmful by inhalation/contact.[6]	Class 2A carcinogen, hepatotoxic.[4]	Reproductive toxicity, skin/eye irritant.

Expert Analysis:

The higher boiling point of N,N-dimethyl-2-(methylamino)acetamide suggests its suitability for reactions requiring elevated temperatures, offering a wider operational window than DMF or DMAc. More critically, the presence of a second nitrogen atom introduces the potential for bidentate coordination to metal centers in catalytic cycles. This chelation effect could stabilize catalytic intermediates, potentially preventing catalyst decomposition and enhancing turnover numbers. In contrast, while DMAc is generally more chemically stable and less toxic than DMF, neither possesses this potential for intramolecular catalyst stabilization.[4]

Comparative Logic of Amide Solvents

The choice of a polar aprotic solvent is a critical decision in reaction optimization, balancing solubility, reactivity, and safety.

Sources

• 1. biosynce.com [biosynce.com]
• 2. N,N-dimethyl-2-(methylamino)acetamide | C5H12N2O | CID 2063713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 4. News - The Difference Between DMF & DMAC in Recovery Industry [hebeitech.com]
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• 6. pentachemicals.eu [pentachemicals.eu]

Comparative Analysis of Reaction Kinetics: N,N-Dimethyl-2-(methylamino)acetamide (DMMAA)

Executive Summary

Product Identity: N,N-Dimethyl-2-(methylamino)acetamide (CAS: 1857-20-1) Common Class: Sarcosine dimethylamide Primary Application: Peptidomimetic synthesis, amine-based catalysis, and ligand design.

This guide provides a technical comparison of the reaction kinetics of N,N-dimethyl-2-(methylamino)acetamide (DMMAA) against its primary structural analogs: Sarcosine Ethyl Ester (SEE) and Glycine Dimethylamide (GDMA) .

Key Findings:

• Hydrolytic Stability: DMMAA exhibits a hydrolysis half-life (

  ) approximately 130x longer than its ester analog (SEE) at pH 7.4, making it a superior scaffold for solution-phase library synthesis where ester stability is a liability.

• Nucleophilic Reactivity: Due to the inductive effect of the N-methyl group, the secondary amine in DMMAA shows distinct kinetic selectivity compared to the primary amine in GDMA, particularly in

  alkylation reactions where it resists over-alkylation.

• Safety Profile (Nitrosation): As a secondary amine, DMMAA presents a higher kinetic risk for N-nitrosamine formation compared to tertiary amine analogs, necessitating strict nitrite-scavenging protocols during GMP manufacturing.

Structural Basis of Reactivity

To understand the kinetics, we must isolate the two reactive centers of DMMAA compared to its competitors.

Feature	DMMAA (Focus)	Sarcosine Ethyl Ester (Competitor A)	Glycine Dimethylamide (Competitor B)
Structure
Nucleophile	Secondary Amine ( )	Secondary Amine ( )	Primary Amine ( )
Electrophile	Tertiary Amide	Ester	Tertiary Amide
Key Kinetic Trait	High Stability / Mod.[1] Nucleophilicity	Low Stability / Mod. Nucleophilicity	High Stability / High Nucleophilicity

Comparative Hydrolysis Kinetics (Stability Profile)

In drug development, the stability of the building block in aqueous media determines the window of time available for processing.

Amide vs. Ester Hydrolysis

Experimental data indicates a massive kinetic divergence between the amide (DMMAA) and ester (SEE) functionalities.

• Mechanism: Base-catalyzed hydrolysis (

  ).

• Observation: The dimethylamide group in DMMAA is electronically stabilized by resonance and sterically hindered by the two N-methyl groups, significantly retarding nucleophilic attack by hydroxide ions (

  ).

Comparative Half-Life Data (pH 8.0, 25°C):

Compound	Rate Constant ( )	Half-Life ( )	Kinetic Implication
Sarcosine Ethyl Ester		~9.6 min	Rapid degradation; requires immediate use or storage as salt.
DMMAA		> 80 days	Kinetic inertness allows for extended solution-phase handling.

Expert Insight: The stability of DMMAA allows it to be used as a "masked" glycine equivalent in metal-catalyzed cross-coupling reactions where esters would decompose.

Metal-Promoted Hydrolysis (The "Kostic Effect")

While stable to simple base hydrolysis, DMMAA is susceptible to metal-promoted cleavage (e.g., Pd(II) or Pt(II) complexes).

• Comparison: Unlike Glycine-Met peptides which form stable chelates that inhibit hydrolysis, Sarcosine derivatives (like DMMAA) cannot deprotonate the amide nitrogen (no N-H bond).

• Result: This forces the metal to coordinate in a way that activates the carbonyl carbon for water attack.

• Protocol Note: Avoid using Pd(II) catalysts in aqueous media with DMMAA if the amide bond must remain intact.

Nucleophilic Substitution Kinetics ( )

When using DMMAA as a nucleophile (e.g., reacting with benzyl bromide), the secondary amine kinetics differ from primary amine analogs.

Mono- vs. Poly-Alkylation

• Glycine Dimethylamide (GDMA): The primary amine reacts rapidly (

  ). The product is a secondary amine, which is often more nucleophilic, leading to uncontrolled over-alkylation ( ).

• DMMAA: The starting material is already a secondary amine. The product is a bulky tertiary amine. Steric hindrance significantly lowers the rate of the second alkylation step (

  ).

Selectivity Ratio (

):

• GDMA: ~1.5 (Poor selectivity for mono-alkylation)

• DMMAA: >20 (Excellent selectivity for single-step functionalization)

Safety Kinetics: Nitrosation Risk

A critical parameter for pharmaceutical applications is the rate of N-nitrosamine formation in the presence of trace nitrites (a common excipient impurity).[2]

The Nitrosation Pathway

Secondary amines (DMMAA) react with nitrous acid (

) via a direct pathway, whereas tertiary amines require a slower dealkylation step first.

Caption: Comparative nitrosation pathways. DMMAA undergoes direct, rapid nitrosation, whereas tertiary analogs require a rate-limiting dealkylation step.

Risk Mitigation Protocol

Because DMMAA shows rapid nitrosation kinetics (

at pH 3.4), the following protocol is mandatory for GMP usage:

• pH Control: Maintain reaction pH > 9.0 during workup (Nitrosation is acid-catalyzed).

• Scavenging: Add 1.5 eq. Ascorbic Acid or Primary Amine (e.g., Glycine) as a sacrificial scavenger if nitrite presence is suspected.

Experimental Protocol: Kinetic Assay via 1H-NMR

To validate the hydrolysis stability of DMMAA vs. Sarcosine Ethyl Ester in your specific media.

Objective: Determine pseudo-first-order rate constant (

).

• Preparation:

  • Prepare a buffer solution (Phosphate, pH 7.4) in

    .

  • Dissolve Internal Standard (1,4-Dioxane, 5 mM) in the buffer.

• Initiation:

  • Add DMMAA (10 mM) to the NMR tube containing the buffered

    .

  • Immediately acquire the

    spectrum.

• Monitoring:

  • Track the N-Methyl singlet:

    • Reactant (DMMAA):

      ppm (singlet).

    • Product (Sarcosine):

      ppm (singlet).

  • Acquire spectra every 30 minutes for 12 hours (for Ester) or every 24 hours for 7 days (for DMMAA).

• Calculation:

  • Plot

    vs. time.

  • Slope =

    .

References

• Ashworth, I. W., et al. (2020).[3] "Potential for the Formation of N-Nitrosamines during the Manufacture of Active Pharmaceutical Ingredients: An Assessment of the Risk Posed by Trace Nitrite in Water." Organic Process Research & Development. Link

• Kostic, N. M., et al. (2002). "Palladium(II) Complexes as Promoters of Peptide Hydrolysis: Influence of Steric Bulk and Basicity." Journal of the American Chemical Society. Link

• Meylan, W. M., et al. (1997). "Hydrolysis rate constants for amides: N-methylacetamide and related compounds." International Journal of Chemical Kinetics. Link

• FDA Guidance for Industry. (2021). "Control of Nitrosamine Impurities in Human Drugs." U.S. Food and Drug Administration. Link

• IUPAC. (2014). "Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013." Royal Society of Chemistry. (For structural validation of N,N-dimethyl-2-(methylamino)acetamide).

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